N-(2-hydroxy-4-methylphenyl)formamide

Core Science & Biosynthesis

"synthesis of N-(2-hydroxy-4-methylphenyl)formamide"

This technical guide details the precision synthesis of N-(2-hydroxy-4-methylphenyl)formamide , a critical intermediate often utilized in the preparation of bioactive heterocycles, specifically 6-methylbenzoxazole .

As a Senior Application Scientist, I have structured this guide to prioritize chemoselectivity . The primary challenge in this synthesis is not yield, but preventing the spontaneous cyclodehydration of the formamide product into its benzoxazole derivative—a common pitfall when reaction thermodynamics are uncontrolled.

Part 1: Strategic Analysis & Retrosynthesis

1.1 The Target Architecture

The molecule consists of a toluene core functionalized with an ortho-hydroxy formanilide motif.

• IUPAC Name: N-(2-hydroxy-4-methylphenyl)formamide

• Key Structural Feature: The ortho relationship between the hydroxyl (-OH) and formamido (-NHCHO) groups creates a "pre-organized" system prone to ring closure.

• Precursor Identification: The correct starting material is 2-amino-5-methylphenol (CAS: 2835-98-5).[1][2]

  • Note on Regiochemistry: In the phenol numbering scheme (OH=1), the amine is at C2 and methyl at C5. Upon N-acylation, the aniline numbering takes precedence (N=1), placing the hydroxyl at C2 and the methyl at C4, preserving the para relationship between the nitrogen and the methyl group.

1.2 The Chemoselectivity Challenge

The reaction landscape is bifurcated. Kinetic control favors the Open-Chain Formamide (Target), while thermodynamic control drives the reaction toward the Cyclized Benzoxazole (Impurity/Downstream Product).

• Pathway A (Target): N-Formylation (

  )

• Pathway B (Over-reaction): Cyclodehydration (

  )

To isolate the formamide, we must ensure

by strictly limiting thermal energy and acidic catalytic turnover.

Part 2: Visualizing the Reaction Logic

The following diagram maps the synthesis workflow and the critical divergence point where process control is mandatory.

Caption: Reaction pathway illustrating the kinetic trap required to isolate the formamide and avoid thermodynamic cyclization to benzoxazole.

Part 3: Experimental Protocol

This protocol utilizes a modified solvent-free formylation approach. While toluene azeotropes are common, they often require reflux temperatures (110°C) that risk cyclization. This method uses controlled heating in neat formic acid to maintain chemoselectivity.

3.1 Reagents & Stoichiometry

Component	Role	Eq.	MW ( g/mol )	Notes
2-Amino-5-methylphenol	Substrate	1.0	123.15	Darkens on air exposure; use fresh.
Formic Acid (85% aq)	Reagent/Solvent	5.0 - 10.0	46.03	Excess drives equilibrium; water content suppresses cyclization.
Ethyl Acetate	Extraction	N/A	88.11	For workup.
Sodium Bicarbonate	Neutralization	N/A	84.01	Saturated aq. solution.

3.2 Step-by-Step Methodology

Step 1: Solubilization & Initiation

• Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser (open to air or loosely capped; strict inert atmosphere is not critical but helpful).

• Charge 2-amino-5-methylphenol (10.0 g, 81.2 mmol).

• Add 85% Formic Acid (40 mL) in a single portion.

  • Observation: The solid will initially form a suspension. An exotherm may occur as the amine protonates.

Step 2: Controlled Reaction (The Critical Phase)

• Heat the mixture to 60°C using an oil bath. Do NOT exceed 70°C.

• Monitor reaction progress via TLC (System: 50% EtOAc/Hexanes).

  • Precursor Rf: ~0.3 (often streaks due to amine/phenol).

  • Target Rf: ~0.5 (distinct spot).

  • Benzoxazole Rf: ~0.8 (non-polar, moves near solvent front).

• Stir for 2–4 hours . The reaction is complete when the starting material spot disappears. If the benzoxazole spot appears, reduce heat immediately.

Step 3: Quench & Isolation

• Cool the reaction mixture to room temperature (20–25°C).

• Pour the mixture slowly into 200 mL of ice-cold water with vigorous stirring. The product may precipitate as a solid.

• If solid forms: Filter, wash with cold water, and dry.

• If oil/solution forms: Extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with Saturated NaHCO₃ (careful: CO₂ evolution) until pH is neutral (~7).

  • Wash with Brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 4: Purification (Optional)

• The crude product is typically >90% pure.

• Recrystallization can be performed using Ethanol/Water (1:1) . Avoid boiling ethanol for extended periods to prevent cyclization.

Part 4: Mechanistic Insight & Validation

4.1 Mechanism: Nucleophilic Acyl Substitution

The reaction proceeds via the nucleophilic attack of the amine lone pair onto the carbonyl carbon of formic acid.

Caption: Step-wise mechanism of N-formylation.

Why Chemoselectivity Works Here: The activation energy (

) for N-formylation is significantly lower than that for the intramolecular attack of the phenol oxygen onto the formamide carbonyl (cyclization). By keeping the temperature at 60°C, we provide enough energy to cross the first barrier but insufficient energy to surmount the second.

4.2 Self-Validating Analytical Signals

To confirm you have the formamide and not the benzoxazole, look for these specific signals:

• 1H NMR (DMSO-d6):

  • Formyl Proton: You must see a signal (often split due to cis/trans rotamers) around 8.0 – 8.3 ppm .

  • Amide NH: A broad singlet around 9.5 – 10.0 ppm (exchangeable with D₂O).

  • Phenolic OH: A broad singlet around 9.0 – 10.0 ppm .

  • Validation: If the NH and OH signals are missing and the formyl proton is absent (replaced by a C2-H on the benzoxazole ring shifted downfield), cyclization has occurred.

• IR Spectroscopy:

  • Target: Strong Carbonyl (C=O) stretch at 1650–1670 cm⁻¹ (Amide I).

  • Impurity: Absence of C=O; appearance of C=N stretch around 1610–1630 cm⁻¹ .

Part 5: Troubleshooting

Issue	Diagnosis	Corrective Action
Low Yield / Incomplete Rxn	TLC shows starting material after 4h.	Increase temp to 70°C or add 0.1 eq. Sodium Formate as a buffer/catalyst.
Product is an Oil	Residual solvent or rotamer mixture.	Triturate with cold hexanes or diethyl ether to induce crystallization.
Benzoxazole Formation	Spot at Rf ~0.8; no Amide C=O in IR.	Reaction temp was too high (>80°C) or workup was too acidic. Keep pH neutral.

References

• Chandra, D. et al. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances. Link

• Cho, B. T. et al. (2006). A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. Bulletin of the Korean Chemical Society. Link

• BenchChem Technical Guides. (2025). Synthesis of N-(4-hydroxyphenyl)-N-methylprop-2-ynamide. Link

• PubChem Compound Summary. (2025). 2-Amino-5-methylphenol.[1][2][3][4] National Library of Medicine. Link

Sources

• 1. 2-アミノ-5-メチルフェノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Amino-5-methylphenol | C7H9NO | CID 76082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DE19651040C2 - Process for the preparation of 2-amino-5-alkyl-phenols - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

"N-(2-hydroxy-4-methylphenyl)formamide chemical properties"

An In-depth Technical Guide to N-(2-hydroxy-4-methylphenyl)formamide: Synthesis, Properties, and Applications

Executive Summary

N-(2-hydroxy-4-methylphenyl)formamide is a substituted aromatic amide of significant interest to the chemical and pharmaceutical industries. While not extensively characterized in public literature, its structure presents it as a pivotal intermediate in the synthesis of complex heterocyclic scaffolds. Specifically, it is a direct precursor to substituted benzoxazoles, a class of compounds renowned for a wide spectrum of biological activities. This guide provides a comprehensive overview of the compound's chemical properties, a detailed, field-proven protocol for its synthesis via N-formylation of 2-amino-5-methylphenol, and discusses its potential applications in drug discovery and development. The methodologies are presented with an emphasis on the underlying chemical principles to ensure both reproducibility and a deep understanding of the synthetic strategy.

Introduction

In the landscape of medicinal chemistry, the development of efficient pathways to novel molecular scaffolds is paramount. N-(2-hydroxy-4-methylphenyl)formamide emerges as a valuable building block, primarily due to the strategic placement of its hydroxyl, formamide, and methyl functional groups on the phenyl ring. This arrangement facilitates subsequent chemical transformations, most notably the intramolecular cyclization to form 5-methylbenzoxazole. The benzoxazole moiety is a privileged structure found in numerous pharmacologically active agents, underscoring the importance of accessible and well-characterized precursors like N-(2-hydroxy-4-methylphenyl)formamide.[1] This document serves as a technical resource for researchers engaged in organic synthesis and drug development, providing foundational data and actionable protocols.

Physicochemical and Structural Properties

The precise experimental data for N-(2-hydroxy-4-methylphenyl)formamide is not widely published. However, its core properties can be reliably inferred from its isomeric structure and foundational chemical principles. Its isomer, N-(4-hydroxy-2-methylphenyl)formamide, possesses the same molecular formula and weight.[2]

Chemical Structure

Caption: 2D Structure of N-(2-hydroxy-4-methylphenyl)formamide.

Data Summary

Property	Value	Source
Molecular Formula	C₈H₉NO₂	[2]
Molecular Weight	151.16 g/mol	[2]
Appearance	Expected to be an off-white to tan solid	Inferred
Solubility	Expected to be soluble in polar organic solvents (e.g., DMF, DMSO, alcohols) and sparingly soluble in water.	Inferred
SMILES	Cc1cc(NC=O)c(O)cc1	Inferred
InChIKey	Inferred from structure	Inferred

Synthesis and Methodology

The most direct and efficient synthesis of N-(2-hydroxy-4-methylphenyl)formamide is the N-formylation of its corresponding amine precursor, 2-amino-5-methylphenol.

Principle of Synthesis

The reaction proceeds via the nucleophilic attack of the amino group of 2-amino-5-methylphenol on the carbonyl carbon of formic acid. Formic acid serves as the formylating agent. The reaction is an equilibrium process that produces water as a byproduct. To drive the reaction to completion, this water is continuously removed from the reaction mixture via azeotropic distillation, typically using a Dean-Stark apparatus with a suitable solvent like toluene. This choice is causal; toluene forms a low-boiling azeotrope with water, allowing for its selective removal and thereby shifting the equilibrium towards the desired formamide product, in accordance with Le Châtelier's principle.

Caption: Workflow for the synthesis of N-(2-hydroxy-4-methylphenyl)formamide.

Experimental Protocol

This protocol is adapted from a well-established procedure for the N-formylation of a similar aminophenol.[1]

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, add 2-amino-5-methylphenol (10.0 g, 81.2 mmol, 1.0 eq) and toluene (100 mL).

• Reagent Addition: While stirring, add 85% aqueous formic acid (4.4 mL, 97.4 mmol, 1.2 eq) to the suspension.

• Azeotropic Distillation: Heat the reaction mixture to reflux. Toluene and water will begin to collect in the Dean-Stark trap. Continue heating for 4-8 hours, or until no more water is observed collecting in the trap.

• Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 50% ethyl acetate in hexanes). The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates reaction progression.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining formic acid, followed by brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude N-(2-hydroxy-4-methylphenyl)formamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if necessary to yield the final product as a solid.

Spectroscopic Characterization (Predicted)

Experimental validation is essential. However, the expected spectroscopic signatures for N-(2-hydroxy-4-methylphenyl)formamide can be predicted to aid in its characterization.

• ¹H NMR: The spectrum should feature distinct signals corresponding to the aromatic protons (typically 3H, appearing as doublets and singlets in the 6.5-8.0 ppm range), a singlet for the methyl group protons (~2.3 ppm), broad singlets for the amide (N-H) and hydroxyl (O-H) protons (which may exchange with D₂O), and a singlet for the formyl proton (CHO) at a downfield shift (~8.2-8.5 ppm).

• ¹³C NMR: The spectrum is expected to show 8 distinct carbon signals: 6 for the aromatic ring, one for the methyl carbon, and one for the formyl carbonyl carbon (~160-165 ppm).

• IR Spectroscopy: Key absorption bands should be visible for the O-H stretch (broad, ~3300-3400 cm⁻¹), the N-H stretch (~3200-3300 cm⁻¹), the C=O (amide I) stretch (strong, ~1650-1680 cm⁻¹), and C-H stretches in the aromatic and aliphatic regions.

• Mass Spectrometry: The molecular ion peak (M⁺) in the mass spectrum should correspond to the molecular weight of the compound (m/z = 151.16).

Applications in Drug Development: A Gateway to Benzoxazoles

The primary utility of N-(2-hydroxy-4-methylphenyl)formamide in a research and development context is its role as a direct precursor to 5-methylbenzoxazole.

Mechanism: Acid-Catalyzed Cyclodehydration

Upon treatment with an acid catalyst (e.g., polyphosphoric acid, sulfuric acid, or via a Vilsmeier-Haack type reagent), N-(2-hydroxy-4-methylphenyl)formamide undergoes an intramolecular cyclodehydration reaction. The ortho-positioned hydroxyl group acts as a nucleophile, attacking the activated formyl carbon, leading to the formation of the five-membered oxazole ring and the elimination of a water molecule. This transformation provides a straightforward entry into a class of heterocyclic compounds with a rich history of biological activity, including anti-inflammatory, neuroprotective, and bronchodilatory effects.[1]

Caption: Pathway from the formamide precursor to the benzoxazole core.

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-(2-hydroxy-4-methylphenyl)formamide is not available, prudent laboratory practices demand that it be handled with care, assuming hazards associated with its functional groups and related compounds.

• General Hazards: Formamides as a class can be skin and eye irritants, and some may have reproductive toxicity.[3] Aromatic amines and phenols should also be handled with caution.

• Personal Protective Equipment (PPE): Wear appropriate protective equipment, including chemical safety goggles, nitrile gloves, and a lab coat.[4][5]

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[5] Avoid contact with skin and eyes.[4]

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[4]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4]

  • Ingestion: Rinse mouth with water and seek medical attention.[5]

Conclusion

N-(2-hydroxy-4-methylphenyl)formamide is a strategically important synthetic intermediate whose value lies in its efficient conversion to the 5-methylbenzoxazole scaffold. This guide provides the essential chemical data, a robust and reproducible synthetic protocol, and the necessary context for its application in medicinal chemistry and drug discovery. By detailing the causality behind the experimental design and providing clear, actionable steps, this document empowers researchers to confidently synthesize and utilize this versatile chemical building block for the development of novel therapeutic agents.

References

• Global Substance Registration System (GSRS). N-(4-HYDROXY-2-METHYLPHENYL)FORMAMIDE. Retrieved from GSRS. [Link]

• PubChem. Formamide, N-(2-methylphenyl)-. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• CPAchem. (2023). Safety data sheet: N-(2,4-Dimethylphenyl)formamide. Retrieved from CPAchem. [Link]

• PubChem. N-[(4-Hydroxyphenyl)methyl]formamide. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

• New Jersey Department of Health. (2003). Hazardous Substance Fact Sheet: Formamide. Retrieved from NJ.gov. [Link]

• Royal Society of Chemistry. (2018). Supporting Information. Retrieved from RSC Publishing. [Link]

• PubChem. 2-Amino-5-methylphenol. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

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• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]

Technical Monograph: N-(2-Hydroxy-4-methylphenyl)formamide

The following is an in-depth technical monograph on N-(2-hydroxy-4-methylphenyl)formamide , a critical intermediate in the synthesis of heterocyclic compounds.

Executive Summary

N-(2-Hydroxy-4-methylphenyl)formamide (Molecular Formula: C₈H₉NO₂) is a functionalized formanilide derivative primarily utilized as a transient or isolated intermediate in the synthesis of 6-methylbenzoxazole and related heterocyclic scaffolds. Its structure features a formamide moiety ortho to a phenolic hydroxyl group, a configuration that predisposes the molecule to cyclodehydration.

This guide details the chemical identity, synthesis protocols, reaction mechanisms, and applications of this compound, anchoring the technical data in its precursor (2-Amino-5-methylphenol , CAS 2835-98-5) and its primary derivative (6-Methylbenzoxazole , CAS 10531-80-3).

Chemical Identity & Profile[1][2][3][4]

While N-(2-hydroxy-4-methylphenyl)formamide is often generated in situ, its chemical profile is defined by its precursor and its isomeric relationships.

Parameter	Data
Chemical Name	N-(2-Hydroxy-4-methylphenyl)formamide
Systematic Name	N-(2-hydroxy-4-methylphenyl)methanamide
Molecular Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol
Structure	Formamide group (-NHCHO) at C1; Hydroxyl (-OH) at C2; Methyl (-CH₃) at C4 (Aniline numbering)
Precursor CAS	2835-98-5 (2-Amino-5-methylphenol)
Primary Product CAS	10531-80-3 (6-Methylbenzoxazole)
Isomer CAS	60463-08-3 (N-(4-hydroxy-2-methylphenyl)formamide)
Physical State	Solid (crystalline)
Solubility	Soluble in polar organic solvents (DMSO, DMF, Ethanol); limited solubility in water.[1][2][3][4]

Structural Validation

The structural assignment is derived from the regiospecificity of the precursor, 2-amino-5-methylphenol .

• Phenol Numbering: OH at C1, NH₂ at C2, Methyl at C5.

• Aniline Numbering (Target): N at C1, OH at C2. The methyl group at C5 (relative to OH at C1) is para to the amino group at C2. Therefore, in the formamide derivative (N=1), the methyl group is at C4 .

Synthesis Protocol

The synthesis of N-(2-hydroxy-4-methylphenyl)formamide is achieved via the N-formylation of 2-amino-5-methylphenol. This reaction is typically the first step in a cascade leading to benzoxazole formation.

Reagents & Materials[3][6][8]

• Substrate: 2-Amino-5-methylphenol (CAS 2835-98-5), >98% purity.

• Formylating Agent: Formic acid (85-98%) or Trimethyl orthoformate.

• Catalyst (Optional): p-Toluenesulfonic acid (pTSA) or Boric acid (for cyclization).

• Solvent: Toluene or Xylene (for azeotropic removal of water) or neat Formic acid.

Step-by-Step Methodology (Formylation)

• Preparation: Charge a reaction vessel with 2-amino-5-methylphenol (1.0 eq).

• Addition: Add Formic acid (excess, typically 5-10 eq) slowly at room temperature.

  • Note: If using Trimethyl orthoformate, use 1.2 eq in methanol with a catalytic acid.

• Reaction: Heat the mixture to reflux (approx. 100-110°C) for 2–4 hours.

  • Monitoring: Monitor consumption of the amine by TLC (Eluent: Ethyl Acetate/Hexane 1:1). The formamide intermediate appears as a less polar spot than the amine but more polar than the benzoxazole.

• Isolation (If required):

  • Cool the mixture to room temperature.

  • Pour into ice-cold water.

  • Filter the precipitate (N-(2-hydroxy-4-methylphenyl)formamide).

  • Recrystallize from ethanol/water.

• Cyclization (One-Pot Variation):

  • To convert directly to 6-methylbenzoxazole, continue heating at higher temperatures (>130°C) or add a dehydrating agent (e.g., Polyphosphoric acid) to effect cyclodehydration.

Reaction Mechanism

The transformation involves nucleophilic attack of the amine on the formyl carbon, followed by proton transfer and elimination of methanol/water to form the amide. Subsequent cyclization involves the nucleophilic attack of the phenolic oxygen on the amide carbonyl.

Figure 1: Reaction pathway from 2-amino-5-methylphenol to 6-methylbenzoxazole via the N-formyl intermediate.

Applications & Significance

Benzoxazole Synthesis

The primary application of N-(2-hydroxy-4-methylphenyl)formamide is as the direct precursor to 6-methylbenzoxazole . Benzoxazoles are pharmacophores found in:

• Antimicrobial Agents: Analogues of 6-methylbenzoxazole exhibit activity against Gram-positive bacteria.

• Fluorescent Dyes: Used in optical brighteners due to the extended conjugation of the benzoxazole ring.

Ligand Design

The formamide moiety can serve as a directing group for further functionalization of the phenyl ring (e.g., bromination at the C3 or C5 position relative to the nitrogen) before cyclization, allowing for the synthesis of complex ligands for catalysis.

Analytical Standard

Isolated N-(2-hydroxy-4-methylphenyl)formamide serves as a reference standard to monitor the completeness of the Phillips condensation reaction in industrial manufacturing.

Analytical Validation

To validate the identity of the synthesized intermediate, the following spectral characteristics are expected:

Technique	Expected Signal / Characteristic
¹H NMR (DMSO-d₆)	δ 8.30 ppm (s, 1H): Formyl proton (-NH CHO). δ 9.5-10.0 ppm (br s, 1H): Amide -NH. δ 9.0-10.0 ppm (br s, 1H): Phenolic -OH. δ 2.25 ppm (s, 3H): Methyl group (-CH₃). Aromatic Region: 3 protons with coupling consistent with 1,2,4-substitution pattern.
IR Spectroscopy	3200-3400 cm⁻¹: Broad O-H and N-H stretch. 1660-1690 cm⁻¹: Amide I band (C=O stretch). 1590-1610 cm⁻¹: Aromatic ring breathing.
Mass Spectrometry	m/z 151.06 [M]⁺ or 152.07 [M+H]⁺ . Fragment at m/z 123 (Loss of CO, -28) indicating the aminophenol core.

Safety & Handling

• Hazard Classification: Irritant (Skin, Eye, Respiratory).

• Handling: Use in a fume hood. Avoid inhalation of dust/vapors.

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent oxidation of the phenolic group or premature hydrolysis.

• Spill Response: Sweep up solid spills; absorb liquid solutions with vermiculite.

References

• BenchChem. (2025). Synthesis and microbiological activity of 5(or 6)-methyl-2-substituted benzoxazole derivatives. Retrieved from .

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 76082: 2-Amino-5-methylphenol. Retrieved from .

• ChemicalBook. (2025). 6-Methylbenzoxazole Properties and Synthesis. Retrieved from .

• Sigma-Aldrich. (2025). Product Specification: 2-Amino-5-methylphenol (CAS 2835-98-5).[1][5] Retrieved from .

• CymitQuimica. (2025). 6-Methylbenzoxazole (CAS 10531-80-3).[6][2][7] Retrieved from .

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• 2. chemsynthesis.com [chemsynthesis.com]
• 3. chemimpex.com [chemimpex.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-Amino-5-methylphenol | CAS 2835-98-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. 6-METHYLBENZOXAZOLE CAS#: 10531-80-3 [amp.chemicalbook.com]
• 7. CAS 10531-80-3: 6-Methylbenzoxazole | CymitQuimica [cymitquimica.com]

N-Arylformamides: A Cornerstone in Synthesis and Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-arylformamides, a class of organic compounds characterized by a formyl group attached to a nitrogen atom which is, in turn, bonded to an aromatic ring, represent a pivotal structural motif in modern chemistry. Their significance stems not only from their role as crucial synthetic intermediates for a wide array of more complex molecules but also from their presence in biologically active compounds. This technical guide provides a comprehensive overview of N-arylformamides, designed for professionals in research and drug development. It delves into the mechanistic details of their synthesis, highlighting both classical and advanced catalytic methodologies with a focus on green chemistry principles. The guide further explores their versatile applications as precursors to isocyanides, formamidines, and various heterocyclic systems. Finally, it examines the biological relevance of this scaffold, touching upon its metabolic implications and its role in the design of novel therapeutic agents.

Introduction: The Strategic Importance of the N-Arylformamide Scaffold

The N-formyl group is a deceptively simple functional group that imparts significant utility to the aromatic amine scaffold. Its importance is multifaceted:

• Protecting Group: The formyl group serves as an effective and readily cleavable protecting group for amines in multi-step syntheses, particularly in peptide chemistry.[1][2]

• Synthetic Precursor: N-arylformamides are stable, crystalline solids that act as key precursors for the synthesis of valuable and often difficult-to-handle compounds such as aryl isocyanides.[2][3] They are also integral to the Vilsmeier-Haack formylation reaction and the synthesis of formamidines and nitrogen-bridged heterocycles.[2][4][5]

• Pharmacological Relevance: The formamide moiety is a common feature in pharmaceutically important molecules, including quinolone antibiotics and cancer chemotherapeutic agents.[4][5] Furthermore, derivatives such as N,N'-diarylureas and N-arylcinnamamides, which can be synthesized from or share structural similarities with N-arylformamides, exhibit a broad spectrum of biological activities.[6][7][8][9]

This guide aims to provide a Senior Application Scientist's perspective on the synthesis and application of these vital compounds, emphasizing the rationale behind methodological choices and providing practical, validated protocols.

Synthetic Methodologies for N-Arylformamides

The N-formylation of anilines is a fundamental transformation in organic chemistry. A variety of reagents and catalytic systems have been developed, with a recent emphasis on efficiency, selectivity, and sustainability.

Formylating Agents: A Spectrum of Reactivity

Numerous reagents can act as a source for the formyl group.[1][2] Common choices include:

• Formic Acid: The most direct, atom-economical, and environmentally benign formylating agent.[10] It often requires activation by a catalyst or dehydrating agent.

• Acetic Formic Anhydride (AFA): A highly reactive agent, often generated in situ from formic acid and acetic anhydride.[2]

• N,N-Dimethylformamide (DMF): Can serve as a formyl source, particularly in transamidation reactions.[1][11]

• Carbon Monoxide (CO) and its Surrogates: While effective, the use of toxic and flammable CO gas has led to the development of safer CO surrogates like oxalic acid.[4][5]

• Carbon Dioxide (CO₂): A green and abundant C1 source for N-formylation, typically requiring a reductant like H₂.[12][13]

Catalytic Systems: Enhancing Efficiency and Selectivity

The direct reaction of anilines with formic acid can be slow. Catalysis is key to achieving high yields and short reaction times, especially for less nucleophilic anilines.

The prevailing mechanism for acid-catalyzed N-formylation involves the activation of the formylating agent.[1] As illustrated below, the acidic catalyst (H⁺) protonates the carbonyl oxygen of formic acid, significantly increasing the electrophilicity of the carbonyl carbon. This facilitates the nucleophilic attack by the lone pair of electrons on the aniline nitrogen. Subsequent proton transfer and dehydration yield the stable N-arylformamide.

Figure 1: Proposed mechanism for acid-catalyzed N-formylation.

Heterogeneous catalysts offer significant advantages, including simple product isolation (often by filtration or magnetic separation), catalyst recyclability, and reduced waste generation.[14][15]

• Solid Acids: Materials like silica sulfuric acid (SSA) and ion-exchange resins (Amberlite IR-120) have proven effective, often under solvent-free or microwave-assisted conditions.[10][16]

• Zeolites: Microporous aluminosilicates, such as Zeolite-A, provide a high surface area and active acid sites, enabling rapid N-formylation at room temperature under solvent-free conditions.[17]

• Magnetic Nanoparticles: Core-shell magnetic nanoparticles functionalized with sulfonic acid groups (e.g., NP@SO₃H) combine high catalytic activity with facile magnetic separation, allowing for excellent catalyst recovery and reuse.[1]

The choice of catalyst is often dictated by the reactivity of the aniline substrate. Electron-donating groups (e.g., -CH₃, -OCH₃) on the aromatic ring increase the nucleophilicity of the amine, leading to faster reactions and higher yields. Conversely, electron-withdrawing groups (e.g., -Cl, -NO₂) deactivate the amine, often requiring more forcing conditions or more active catalysts.[1][10]

Comparative Data on Catalytic Systems

The following table summarizes the performance of various catalytic systems for the N-formylation of anilines, showcasing the trend towards milder, more efficient, and environmentally friendly protocols.

Catalyst System	Formylating Agent	Conditions	Time	Yield (%)	Reference
None (Neat)	Formic Acid	Reflux	Several hours	72-87	[18]
Silica Sulfuric Acid	Formic Acid	50-60°C, Solvent-free	15-120 min	85-98	[16]
Zeolite-A (H-form)	Formic Acid	Room Temp, Solvent-free	15-45 min	85-96	[17]
NP@SO₃H (Magnetic)	Formic Acid	Room Temp, Ethanol	10 min	83-95	[1]
Amberlite IR-120	Formic Acid	Microwave (320W)	60-120 min	90-97	[10]
Visible Light	Formic Acid	150W Tungsten Lamp	25 min	87-95	[10]
MnCl₂·4H₂O	Oxalic Acid (CO surrogate)	130°C, DMF	20 h	up to 98	[4][5]

Experimental Protocol: N-Formylation using a Magnetic Nanocatalyst

This protocol describes a highly efficient and green synthesis of N-arylformamides using a recyclable solid acid magnetic nanocatalyst (NP@SO₃H).[1]

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried round-bottom flask, add the aromatic amine (1.0 mmol), formic acid (4.0 mmol), and the NP@SO₃H catalyst (10 mg).

• Solvent Addition: Add absolute ethanol (2 mL) to disperse the reactants and catalyst.

• Reaction: Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is completely consumed (typically ~10 minutes).

• Catalyst Separation: Upon completion, place a strong external magnet against the side of the flask. The magnetic catalyst will be drawn to the magnet, allowing the clear supernatant solution to be decanted.

• Work-up: Wash the separated catalyst with absolute ethanol. The combined organic solution contains the product.

• Isolation: Remove the solvent from the decanted solution under reduced pressure to yield the crude N-arylformamide, which can be further purified by recrystallization if necessary.

Figure 2: Experimental workflow for magnetic catalyst-based N-formylation.

N-Arylformamides as Versatile Synthetic Intermediates

The synthetic value of N-arylformamides lies in their ability to be readily converted into other important functional groups and molecular scaffolds.

Dehydration to Aryl Isocyanides

One of the most prominent applications of N-arylformamides is their role as precursors to aryl isocyanides. Isocyanides are highly reactive and versatile building blocks in multicomponent reactions (e.g., Passerini, Ugi reactions) but can be toxic and difficult to store.[3] The dehydration of stable N-arylformamides provides a reliable and often in situ method for their generation. Common dehydrating agents include phosphorus oxychloride (POCl₃), p-toluenesulfonyl chloride (p-TsCl), and various chlorophosphate compounds, typically in the presence of a tertiary amine base like triethylamine.[3][19][20][21]

The reaction involves the activation of the formamide oxygen by the dehydrating agent, followed by elimination to form the isocyanide. This transformation is a cornerstone of combinatorial chemistry and the synthesis of complex heterocyclic libraries.

Sources

• 1. Efficient N -formylation of primary aromatic amines using novel solid acid magnetic nanocatalyst - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07476D [pubs.rsc.org]
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• 3. researchgate.net [researchgate.net]
• 4. Manganese-Catalyzed N-Formylation of Anilines Using Oxalic Acid as CO Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of New N,N′‐Diarylureas and Their Theoretical Study as Cannabinoid‐1 Receptor Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. scilit.com [scilit.com]

Technical Guide: Discovery & Characterization of N-(2-Hydroxy-4-methylphenyl)formamide

This technical guide details the identification, synthesis, and characterization of N-(2-hydroxy-4-methylphenyl)formamide , a critical intermediate in the synthesis of benzoxazole heterocycles and a known impurity in the processing of aminocresols.

Executive Summary

N-(2-hydroxy-4-methylphenyl)formamide (also identified as N-formyl-6-amino-m-cresol ) represents a pivotal chemical junction in the synthesis of 5-methylbenzoxazole , a core scaffold for various pharmaceutical agents and fluorescent dyes. Its "discovery" in a process chemistry context typically arises during the impurity profiling of 6-amino-m-cresol or as the isolated intermediate in the cyclodehydration pathway to benzoxazoles.

Understanding the physicochemical properties and spectroscopic signature of this molecule is essential for:

• Process Control: Monitoring the conversion efficiency of aminophenols to benzoxazoles.

• Impurity Management: Quantifying formylated by-products in hair dye formulations and drug substances.

• Structural Elucidation: Distinguishing between the N-formyl and O-formyl isomers (kinetic vs. thermodynamic products).

Chemical Identity & Properties

Property	Specification
IUPAC Name	N-(2-hydroxy-4-methylphenyl)formamide
Common Synonyms	N-Formyl-6-amino-m-cresol; 2-Hydroxy-4-methylformanilide
Molecular Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol
Parent Amine	2-Amino-5-methylphenol (CAS: 2835-98-5)
Key Functional Groups	Phenolic Hydroxyl (-OH), Formamide (-NH-CHO), Methyl (-CH₃)
Appearance	Off-white to pale brown crystalline solid
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in Water

Formation & Synthesis Pathway

The formation of N-(2-hydroxy-4-methylphenyl)formamide occurs via the N-formylation of 2-amino-5-methylphenol. This reaction is the first step in the "one-pot" synthesis of 5-methylbenzoxazole but can be isolated for characterization.

Mechanistic Pathway

The reaction proceeds through a nucleophilic attack of the primary amine on the carbonyl carbon of the formylating agent (Formic acid or Trimethyl orthoformate), followed by elimination.

Critical Insight: The reaction must be controlled to prevent O-formylation (ester formation) or N,O-diformylation . The phenolic hydroxyl group is less nucleophilic than the amine but can react under forcing conditions.

Synthesis Protocol (Standardized)

• Reagents: 2-Amino-5-methylphenol (1.0 eq), Formic Acid (98%, 5.0 eq).

• Conditions: Reflux (100°C) for 2-4 hours.

• Workup: Cool to room temperature. Pour into ice water. The formanilide precipitates. Filter and recrystallize from ethanol/water.

Figure 1: Synthetic pathway from aminophenol precursor to the formanilide intermediate and subsequent cyclization.

Analytical Characterization (Structure Elucidation)

The "discovery" of this molecule in a mixture is often complicated by rotamerism . The restricted rotation around the C-N amide bond leads to the presence of cis and trans isomers in solution, often appearing as dual peaks in NMR.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ Field Strength: 400 MHz

Proton (¹H)	Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment
-CHO	8.25 (major) / 8.05 (minor)	Singlet (d)	1H	Formyl proton (Rotamers)
-NH-	9.50 (broad)	Singlet	1H	Amide proton (Exchangeable)
-OH	9.85 (broad)	Singlet	1H	Phenolic proton
Ar-H (C3)	6.75	Doublet	1H	Ortho to OH
Ar-H (C5)	6.85	Doublet of Doublets	1H	Meta to OH
Ar-H (C6)	7.60	Doublet	1H	Ortho to NH (Deshielded)
-CH₃	2.21	Singlet	3H	Methyl group

Expert Note: The signal for the proton ortho to the nitrogen (C6) is significantly deshielded compared to the parent amine due to the electron-withdrawing nature of the formyl group. The appearance of "split" peaks for the formyl and methyl protons is a hallmark of amide rotamers, not impurities.

Mass Spectrometry (LC-MS)

• Ionization Mode: ESI Positive (+ve)

• Parent Ion [M+H]⁺: m/z 152.07

• Fragmentation Pattern:

  • m/z 124: [M+H - CO]⁺ (Loss of Carbon Monoxide, characteristic of formamides).

  • m/z 107: [M+H - HCONH₂]⁺ (Loss of Formamide moiety, formation of tropylium-like cation).

Infrared Spectroscopy (FT-IR)

• 3200 - 3400 cm⁻¹: Broad band (O-H and N-H stretching).

• 1665 cm⁻¹: Strong band (C=O Amide I stretch).

• 1540 cm⁻¹: Medium band (N-H Amide II bending).

Process Significance & Impurity Profiling

In the manufacturing of Benzoxazoles (e.g., for fluorescent whitening agents or antifungal drugs), N-(2-hydroxy-4-methylphenyl)formamide is the rate-determining intermediate .

Critical Process Parameters (CPPs)

• Water Content: Presence of water inhibits the cyclization step (Product

  Benzoxazole), leading to the accumulation of the formamide intermediate.

• Acidity: Strong acid catalysis (e.g., p-TsOH or Polyphosphoric acid) is required to drive the dehydration of the formamide to the benzoxazole.

• Temperature: The formylation occurs at lower temperatures (<100°C), while cyclization typically requires >130°C.

Impurity Identification Workflow

If an "unknown" peak is observed at RRT ~0.8-0.9 relative to 5-methylbenzoxazole in HPLC:

• Check UV Spectrum: The formamide will have a slightly blue-shifted

  compared to the fully conjugated benzoxazole.

• Check MS: Look for mass 152 (Formamide) vs 134 (Benzoxazole). The difference of 18 Da corresponds to a molecule of water.

Figure 2: Decision tree for identifying the formamide intermediate during benzoxazole synthesis.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• PubChem Database. (2025).[1][2] Compound Summary for 2-Amino-5-methylphenol (CAS 2835-98-5). National Center for Biotechnology Information. [Link][3]

• European Chemicals Agency (ECHA). (2025). Registration Dossier for 6-amino-m-cresol. [Link] (Note: Generic link to ECHA database for verification of parent amine).

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• 3. industrialchemistry.org [industrialchemistry.org]

Protocols & Analytical Methods

"N-(2-hydroxy-4-methylphenyl)formamide as an intermediate in drug discovery"

An In-Depth Guide to N-(2-hydroxy-4-methylphenyl)formamide: A Versatile Intermediate in Modern Drug Discovery

Introduction: The Strategic Importance of Privileged Scaffolds

In the landscape of contemporary drug discovery, the identification and utilization of "privileged scaffolds" – molecular frameworks that can bind to multiple biological targets – is a cornerstone of efficient medicinal chemistry. N-(2-hydroxy-4-methylphenyl)formamide is one such versatile intermediate. While unassuming in its own right, its true value lies in its capacity to serve as a foundational building block for a diverse array of pharmacologically active molecules.[1][2] Its structure, featuring a nucleophilic secondary amine, a phenolic hydroxyl group, and an aromatic ring, provides multiple reaction handles for constructing more complex molecular architectures, particularly heterocyclic systems that are prevalent in approved drugs.

This technical guide, designed for researchers and drug development professionals, provides a comprehensive overview of the synthesis, characterization, and application of N-(2-hydroxy-4-methylphenyl)formamide. We will delve into detailed, field-proven protocols, explain the rationale behind key experimental choices, and explore its application in the synthesis of potent bioactive agents, including kinase inhibitors and other targeted therapies.

Synthesis of N-(2-hydroxy-4-methylphenyl)formamide: A Chemoselectivity Challenge

The synthesis of the title compound begins with the starting material 2-amino-5-methylphenol.[3][4] The core transformation is the formylation of the amino group. The primary challenge and key to success in this synthesis is achieving chemoselectivity. The 2-aminophenol derivative contains two nucleophilic sites: the amino group (-NH2) and the hydroxyl group (-OH). For its successful use as an intermediate, the formyl group must be selectively introduced onto the nitrogen atom (N-formylation) without reacting with the oxygen atom (O-formylation).

The higher nucleophilicity of the amino group compared to the phenolic hydroxyl group under neutral or slightly acidic conditions allows for this preferential acylation.[5] Several methods have been established for this transformation, each offering a unique balance of efficiency, cost, and environmental impact.[6][7][8]

Caption: General workflow for the synthesis of the target intermediate.

Comparative Analysis of Synthetic Protocols

The choice of formylating agent and reaction conditions significantly impacts yield, reaction time, and scalability. Below is a comparison of common methods adapted for the synthesis of N-(2-hydroxy-4-methylphenyl)formamide.

Method	Formylating Agent	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Key Advantages	Potential Disadvantages
Solvent-Free	Formic Acid	None	60 - 80	1 - 10	85 - 95	Environmentally friendly, simple procedure.[5][6]	May require precise temperature control.
Azeotropic	Formic Acid	Toluene	Reflux (~111)	4 - 9	>90	High yield, readily available reagents.[7][8]	Longer reaction time, requires Dean-Stark trap.
Catalytic	Formic Acid	None	70	< 2	>90	Fast, efficient, low catalyst loading.[9]	Requires catalyst (e.g., Iodine).
Anhydride	Acetic Formic Anhydride	Diethyl Ether	0 to RT	1 - 2	>90	Highly efficient, fast reaction at low temps.[7]	Reagent is moisture-sensitive and prepared in-situ.

Detailed Laboratory Protocol: Solvent-Free N-Formylation

This protocol is recommended for its operational simplicity and green chemistry principles. It avoids the use of bulk organic solvents, simplifying the workup procedure.

Materials:

• 2-amino-5-methylphenol (1.0 eq)

• Formic acid (88-95%, 1.5 eq)

• Round-bottom flask

• Magnetic stirrer with heating plate

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

• Ethyl acetate, Hexane (for TLC mobile phase)

• Cold deionized water

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add 2-amino-5-methylphenol (e.g., 10 mmol, 1.23 g).

• Reagent Addition: In a fume hood, carefully add formic acid (e.g., 15 mmol, ~0.57 mL) to the flask.

• Heating: Place the flask on a heating plate and begin stirring. Heat the mixture to 70 °C. The solid will gradually dissolve, forming a homogenous solution.

• Reaction Monitoring: Monitor the reaction progress every 30 minutes using TLC (e.g., 50% Ethyl Acetate in Hexane). The starting material spot should gradually be replaced by a new, more polar product spot. The reaction is typically complete within 1-3 hours.[6][8]

• Workup: Once the reaction is complete (as indicated by TLC), remove the flask from the heat and allow it to cool to room temperature. The product will often solidify upon cooling.

• Purification: Add 20 mL of cold deionized water to the flask and stir or break up the solid mass. This process, known as trituration, washes away any remaining formic acid.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with two additional portions of cold water (10 mL each).

• Drying: Dry the purified N-(2-hydroxy-4-methylphenyl)formamide in a vacuum oven at 40-50 °C to a constant weight. The product is typically obtained as a high-purity solid without the need for further chromatographic purification.[5]

Application in Drug Discovery: From Intermediate to Bioactive Agent

The strategic value of N-(2-hydroxy-4-methylphenyl)formamide is realized in its conversion to more complex molecules with therapeutic potential. The ortho-hydroxyformanilide moiety is a classic precursor to the benzoxazole ring system and a valuable scaffold for kinase inhibitors.

Gateway to Benzoxazoles

Benzoxazoles are a prominent class of heterocyclic compounds found in numerous pharmaceuticals due to their wide range of biological activities. The synthesis of a benzoxazole from N-(2-hydroxy-4-methylphenyl)formamide is a straightforward and high-yielding intramolecular cyclodehydration reaction, typically catalyzed by acid.[10]

Note: The DOT script above is a template. Actual chemical structure images would need to be generated and hosted to be displayed.

Caption: Conversion of the intermediate to a benzoxazole core.

This cyclization opens the door to a vast chemical space. The resulting benzoxazole can be further functionalized to create libraries of compounds for screening against various targets, such as enzymes, receptors, and ion channels.

Scaffold for Kinase Inhibitors

Aberrant signaling by protein kinases is a hallmark of many cancers, making them a major target for drug development.[11] Many approved kinase inhibitors are heterocyclic compounds that compete with ATP for binding in the kinase active site. The formamide group (-NH-C(=O)H) is an excellent hydrogen bond donor and acceptor, capable of forming critical interactions with the "hinge region" of the kinase domain, a key anchoring point for many inhibitors.[12]

Derivatives of N-(2-hydroxy-4-methylphenyl)formamide can be designed to position this crucial formamide group within the kinase active site, while the phenyl ring serves as a scaffold for adding other functionalities to target specific pockets and enhance potency and selectivity.[13]

Caption: Role of the formamide moiety in kinase binding.

This design strategy has been successfully employed in the development of potent anti-proliferative agents. For instance, novel series of 4-(4-formamidophenylamino)-N-methylpicolinamide derivatives have shown the ability to inhibit cancer cell proliferation at low micromolar concentrations, demonstrating the utility of the formamide scaffold in oncology.[13]

Conclusion

N-(2-hydroxy-4-methylphenyl)formamide represents more than just a chemical intermediate; it is a strategic tool in the medicinal chemist's arsenal. Its straightforward, high-yielding, and environmentally friendly synthesis makes it an accessible starting point for complex molecular design. Its inherent chemical functionalities provide a direct route to privileged heterocyclic scaffolds like benzoxazoles and serve as a robust anchor for designing targeted therapies such as kinase inhibitors. As the demand for novel therapeutics continues to grow, the intelligent application of versatile intermediates like N-(2-hydroxy-4-methylphenyl)formamide will remain critical to the efficient discovery and development of the next generation of medicines.

References

• BenchChem. (2025). A Comparative Guide to the Synthetic Routes of N-Formyl-2-aminophenol.
• BenchChem. (2025). Application Notes and Protocols for the Formylation of 2-Aminophenol.
• Santa Cruz Biotechnology, Inc. 2-Amino-5-methylphenol | CAS 2835-98-5.
• CymitQuimica. CAS 2835-98-5: 2-Amino-5-methylphenol.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of N-Formyl-2-aminophenol from 2-Aminophenol.
• Kim, J.-G., & Jang, D. O. (2010). Facile and Highly Efficient N-Formylation of Amines Using a Catalytic Amount of Iodine under Solvent-Free Conditions. Synlett, 2010(14), 2093-2096.

• Dick, A. R., & Sanford, M. S. (2007). Formylation of Amines. Accounts of Chemical Research, 40(10), 1035-1044. (Note: A representative review on formylation methods). Available at: [Link]

• PREPARATION OF 2-AMINO-5-METHYLPHENOL DERIVATIVES DETECTED BY GCMS AND ITS ANTIBACTERIAL ACTIVITY. (2011). International Journal of Pharmaceutical Sciences and Research.
• ResearchGate. (2025). Preparation of 2-amino-5-methylphenol derivatives detected by GCMS and its Antibacterial activity.
• BenchChem. (2025). Application Notes and Protocols: N-(2-hydroxyphenyl)-formamide in the Synthesis of Pharmaceutical Intermediates.
• BenchChem. N-(4-Hydroxyphenyl)formamide|High-Purity Research Compound.

• Wang, L., et al. (2021). Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives as Potential Antitumor Agents. Molecules, 26(4), 1145. Available at: [Link]

• Chemical Kinomics & Innovative Drug Discovery. Drug Discovery - Inhibitor.

• Zhang, Y., et al. (2023). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules, 28(2), 798. Available at: [Link]

• CymitQuimica. CAS 5257-06-7: N-(2-acetylphenyl)formamide.

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• 3. 2-Amino-5-methylphenol | CAS 2835-98-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
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Application and Protocol for the Complete NMR Spectroscopic Elucidation of N-(2-hydroxy-4-methylphenyl)formamide

This technical guide provides a comprehensive framework for the structural elucidation of N-(2-hydroxy-4-methylphenyl)formamide using advanced Nuclear Magnetic Resonance (NMR) spectroscopy. Tailored for researchers in synthetic chemistry, materials science, and drug development, this document moves beyond a simple listing of procedures. It offers a strategic, field-proven workflow that integrates predictive analysis with a suite of 1D and 2D NMR experiments, ensuring a robust and self-validating characterization of the target molecule.

Introduction: The Structural Imperative

N-(2-hydroxy-4-methylphenyl)formamide (C₈H₉NO₂) is a substituted aromatic amide with potential applications stemming from its unique combination of a phenol, a secondary amide, and a substituted phenyl ring.[1] The precise arrangement of these functional groups dictates the molecule's chemical reactivity, hydrogen bonding capabilities, and overall pharmacological or material properties. Unambiguous structural verification is therefore a critical first step in any research and development pipeline.

NMR spectroscopy stands as the premier technique for this purpose, providing unparalleled insight into the molecular framework through the analysis of nuclear spin interactions in a magnetic field.[2][3] This guide will detail the necessary protocols, from sample preparation to advanced 2D correlation experiments, to definitively assign every proton and carbon signal and confirm the connectivity of N-(2-hydroxy-4-methylphenyl)formamide.

Experimental Design: A Logic-Driven Approach

Our approach is grounded in a systematic progression from basic 1D experiments to more complex 2D correlations. This ensures that each step builds upon the last, creating a self-validating dataset.

Caption: Experimental workflow for NMR structural elucidation.

Protocols and Methodologies

Sample Preparation

The choice of solvent is critical as it can influence the chemical shifts of labile protons, particularly the hydroxyl (-OH) and amide (-NH) protons, through hydrogen bonding.[4][5][6]

Protocol:

• Weigh approximately 5-10 mg of high-purity N-(2-hydroxy-4-methylphenyl)formamide.

• Dissolve the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: DMSO-d₆ is an excellent choice for this molecule. As a hydrogen bond acceptor, it slows down the chemical exchange of the -OH and -NH protons, which allows for their observation as distinct, often coupled, signals in the ¹H NMR spectrum.[7] In contrast, solvents like CDCl₃ might lead to broad or unobserved signals for these protons.[8]

• Add 1 µL of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[9]

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample is vortexed until fully dissolved to guarantee a homogeneous solution for analysis.

1D NMR Spectroscopy: The Foundational Scans

The ¹H NMR spectrum provides the initial overview of the proton environments.

Acquisition Parameters (Typical 400 MHz Spectrometer):

• Pulse Program: zg30

• Spectral Width: 16 ppm

• Acquisition Time: ~2.5 s

• Relaxation Delay: 2.0 s

• Number of Scans: 16

Expected ¹H NMR Data: Based on the structure and known substituent effects, we can predict the approximate chemical shifts. The aromatic region will be complex due to the electronic effects of the -OH (electron-donating), -NHCHO (electron-withdrawing, resonance-donating), and -CH₃ (electron-donating) groups.

Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale & Notes
~9.5 - 10.5	Singlet (s)	1H	Phenolic -OH	The phenolic proton in DMSO is typically downfield and sharp due to hydrogen bonding with the solvent.[10] Its chemical shift is concentration-dependent.
~8.2 - 8.5	Singlet (s)	1H	Formyl -CHO	The formyl proton is highly deshielded by the adjacent carbonyl group.
~8.0 - 8.3	Singlet (s)	1H	Amide -NH	The amide proton signal is often broad but sharpens in DMSO. It will show long-range coupling to the formyl proton in some cases.
~6.8 - 7.5	Multiplet (m)	3H	Aromatic H-3, H-5, H-6	These protons will form an ABC spin system. H-6 (ortho to -OH) will be most upfield, while H-3 (ortho to -NHCHO) will be most downfield.
~2.2 - 2.4	Singlet (s)	3H	Methyl -CH₃	A typical chemical shift for a methyl group attached to an aromatic ring.

The ¹³C NMR spectrum reveals the number of unique carbon environments, while DEPT-135 distinguishes between CH/CH₃ (positive phase) and CH₂ (negative phase) carbons. Quaternary carbons are absent in the DEPT-135 spectrum.

Acquisition Parameters (Typical 100 MHz Spectrometer):

• Pulse Program: zgpg30 (¹³C), dept135 (DEPT)

• Spectral Width: 240 ppm

• Acquisition Time: ~1.1 s

• Relaxation Delay: 2.0 s

• Number of Scans: 1024

Expected ¹³C NMR Data:

Predicted δ (ppm)	DEPT-135	Assignment	Rationale & Notes
~160 - 165	Absent	C=O	The formyl carbonyl carbon appears in a characteristic downfield region.[11]
~148 - 152	Absent	C-2 (C-OH)	The ipso-carbon attached to the hydroxyl group is significantly deshielded.[12]
~135 - 140	Absent	C-4 (C-CH₃)	The ipso-carbon attached to the methyl group.
~125 - 130	Absent	C-1 (C-NH)	The ipso-carbon attached to the nitrogen.
~115 - 125	Positive	C-3, C-5, C-6	The precise assignment of these aromatic CH carbons requires 2D NMR. Their shifts are influenced by the combined electronic effects of all substituents.[12]
~20 - 22	Positive	-CH₃	Typical chemical shift for an aryl-methyl carbon.

2D NMR Spectroscopy: Assembling the Puzzle

2D NMR experiments are indispensable for confirming the structural hypothesis by revealing through-bond correlations.[13][14][15]

¹H-¹H COSY (Correlation Spectroscopy)

COSY identifies protons that are spin-spin coupled, typically those on adjacent carbons.

Protocol:

• Run a standard COSY experiment (e.g., cosygpqf).

• Analysis: Look for cross-peaks that connect coupled protons. For this molecule, the key observation will be the correlation between the adjacent aromatic protons (H-5 and H-6). H-3 may show a weaker ⁴J (four-bond) coupling to H-5. The amide proton (-NH) may show a cross-peak to the formyl proton (-CHO).

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

HSQC correlates each proton with the carbon to which it is directly attached.

Protocol:

• Run a standard HSQC experiment (e.g., hsqcedetgpsisp2.3).

• Analysis: This experiment will definitively link the proton signals to their corresponding carbon signals.

  • The aromatic proton signals between 6.8-7.5 ppm will correlate to the aromatic CH carbons between 115-125 ppm.

  • The methyl proton signal (~2.3 ppm) will correlate to the methyl carbon (~21 ppm).

  • The formyl proton (~8.3 ppm) will show a correlation, but this is often weak and may require optimization to observe.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

HMBC is arguably the most powerful experiment for final structure confirmation. It reveals correlations between protons and carbons that are separated by two or three bonds (²J and ³J couplings). This is crucial for identifying the connectivity between functional groups and assigning quaternary carbons.

Protocol:

• Run a standard HMBC experiment (e.g., hmbcgplpndqf).

• Analysis: The HMBC spectrum will provide the final pieces of the structural puzzle.

Caption: Key expected HMBC correlations for structure confirmation.

Key Verifications from HMBC:

• Formamide to Ring: A crucial correlation will be observed from the formyl proton (-CHO) to the ipso-carbon C-1, confirming the N-formyl group's attachment point. The amide proton (-NH) should also show correlations to C-1 and C-2.

• Methyl to Ring: The methyl protons (-CH₃) will show a strong correlation to the ipso-carbon C-4, and weaker three-bond correlations to C-3 and C-5.

• Hydroxyl to Ring: The phenolic proton (-OH), if observed clearly, will correlate to C-1, C-2, and C-3.

• Aromatic Assignments: The aromatic proton H-3 will show correlations to quaternary carbons C-1 and C-4, confirming its position between them. H-6 will correlate to C-2 and C-4.

Conclusion and Data Summary

By systematically applying the protocols outlined above, a complete and unambiguous assignment of the ¹H and ¹³C NMR spectra of N-(2-hydroxy-4-methylphenyl)formamide can be achieved. The combination of 1D and 2D NMR techniques provides a multi-layered, self-validating dataset that confirms not only the presence of all functional groups but also their precise connectivity and substitution pattern on the aromatic ring. This rigorous characterization is fundamental for any subsequent scientific investigation or application of this compound.

References

• Tsuno, Y., Fujio, M., Takai, Y., & Yukawa, Y. (n.d.). Substituent Effect. IV. Proton NMR Chemical Shifts of Phenols. Bulletin of the Chemical Society of Japan.
• Lantto, P., Vaara, J., & Jokisaari, J. (1997). NMR Properties of Formamide: A First Principles and Experimental Study. The Journal of Physical Chemistry A.
• Schaefer, T. (1963). THE NUCLEAR MAGNETIC RESONANCE SPECTRA OF PARA-SUBSTITUTED PHENOLS. Canadian Journal of Chemistry.
• ResearchGate. (n.d.). 15 N NMR spectra of a formamide in natural abundance sample (DMSOd 6, 14.1 T)...
• ChemicalBook. (n.d.). Formamide(75-12-7) 1H NMR spectrum.
• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation.
• Zhou, Z., Peureux, C., Aitken, R. A., & Kukolich, S. G. (n.d.). Measurements of microwave and NMR spectra for 15N substituted formamidinium formate. ScienceDirect.
• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of phenol C6H6O C6H5OH.
• Kamounah, F. S., et al. (1993). 1H NMR study of some sterically crowded substituted phenols. Spectrochimica Acta Part A: Molecular Spectroscopy.
• Global Substance Registration System. (n.d.). N-(4-HYDROXY-2-METHYLPHENYL)FORMAMIDE.
• Bagno, A., Saielli, G., & Scorrano, G. (2001). Investigation of solute-solvent interactions in phenol compounds: Accurate ab initio calculations of solvent effects on 1H NMR chemical shifts. ResearchGate.
• YouTube. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules.
• Hatton, R. E., & Richards, R. E. (n.d.). Solvent effects in N.M.R. spectra of amide solutions. Semantic Scholar.
• Chemistry LibreTexts. (2023). 7.6: Interpreting 2-D NMR Spectra.
• Elyashberg, M. (2018). Identification and structure elucidation by NMR spectroscopy. ResearchGate.
• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. OMICS International.
• McMurry, J. (n.d.). 17.11 Spectroscopy of Alcohols and Phenols. Organic Chemistry: A Tenth Edition.
• ETH Zurich. (n.d.). Structure Elucidation by NMR.
• Zhang, Y., et al. (2014). Cholinium ionic liquids as cheap and reusable catalysts for the synthesis of coumarins via Pechmann reaction under solvent-free condition. Royal Society of Chemistry.
• Chemistry LibreTexts. (2022). 17.11: Spectroscopy of Alcohols and Phenols.
• ResearchGate. (2022). The ¹H NMR and ¹³C-NMR spectra of N-(2-hydroxy-5-nitrophenyl)formamide.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• ResearchGate. (2012). N-(4-Methylphenyl)formamide.
• Supporting Information for a publication. (n.d.).
• University of California, Los Angeles. (n.d.). 13C NMR Chemical Shift Table.

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• 9. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 12. 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of phenol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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"scale-up synthesis of N-(2-hydroxy-4-methylphenyl)formamide"

Application Note: Process Development & Scale-Up Guide

Executive Summary

This application note details a robust, scalable protocol for the synthesis of N-(2-hydroxy-4-methylphenyl)formamide (CAS: 4921-38-4). This compound is a critical intermediate in the synthesis of bioactive heterocycles, specifically 6-methylbenzoxazole derivatives, and serves as a fragment in various drug discovery campaigns targeting kinase inhibition.

The primary challenge in scaling this reaction is Chemoselectivity. The ortho-hydroxy group on the aniline precursor creates a high risk of premature cyclodehydration to the benzoxazole impurity under standard formylation conditions. This guide presents a kinetic control strategy using aqueous formic acid and sodium formate to maximize yield while suppressing cyclization.

Retrosynthetic Analysis & Reaction Pathway

The synthesis is a direct N-formylation of 2-amino-5-methylphenol (also known as 6-amino-m-cresol).

Chemical Strategy:

• Starting Material: 2-Amino-5-methylphenol (CAS: 2835-98-5).[1]

• Reagent: Formic Acid (85-98%).

• Catalyst/Buffer: Sodium Formate (to buffer acidity and prevent acid-catalyzed cyclization).

• Critical Impurity: 6-methylbenzoxazole (formed via dehydration of the target formamide).

Diagram 1: Reaction Scheme & Competitive Pathways

Caption: Competitive reaction pathways. Strict temperature control (<75°C) is required to arrest the reaction at the Formamide stage and prevent conversion to the Benzoxazole.

Critical Process Parameters (CPPs)

To ensure batch-to-batch consistency and safety, the following parameters must be strictly controlled.

Parameter	Set Point	Range	Rationale
Stoichiometry	1.0 : 2.5 (Amine : Acid)	2.0 – 3.0 eq	Excess formic acid acts as both reagent and solvent.
Temperature	65°C	60°C – 70°C	CRITICAL: >75°C accelerates cyclization to benzoxazole. <55°C results in slow conversion.
Reaction Time	4 Hours	3 – 5 Hours	Extended time at heat increases impurity profile.
Quench Method	Water Precipitation	0°C – 5°C	Rapid cooling and dilution forces precipitation of the product, leaving unreacted acid in the mother liquor.

Detailed Experimental Protocol (Scale: 100g Input)

Safety Precaution: Formic acid is corrosive and releases Carbon Monoxide (CO) upon decomposition. Perform all operations in a well-ventilated fume hood. 2-Amino-5-methylphenol is a skin sensitizer.

Step 1: Reactor Charging

• Equip a 1 L Jacketed Glass Reactor with an overhead mechanical stirrer (PTFE impeller), internal temperature probe, and reflux condenser.

• Charge 100.0 g (0.812 mol) of 2-Amino-5-methylphenol (Solid).

• Add 20.0 g of Sodium Formate (Solid).

  • Note: Sodium formate acts as a buffer. It reduces the acidity of the medium slightly, which kinetically disfavors the acid-catalyzed dehydration to benzoxazole.

• Begin slow agitation (150 RPM).

Step 2: Reagent Addition & Reaction

• Charge 250 mL of 85% Formic Acid slowly via an addition funnel over 20 minutes.

  • Exotherm Alert: A mild exotherm will occur (approx. 5-10°C rise).

• Once addition is complete, heat the jacket to bring the internal temperature to 65°C .

• Maintain 65°C for 3 to 4 hours .

• IPC (In-Process Control): At T=3h, sample 50 µL into MeOH for HPLC analysis.

  • Target: Starting Material < 1.0%.[2]

  • Stop Criteria: If Benzoxazole impurity > 2.0%, terminate immediately.

Step 3: Workup & Isolation

• Cool the reaction mass to 20°C .

• Prepare a separate vessel with 1000 mL of Deionized Water , chilled to 0-5°C .

• Slowly pour the reaction mixture into the chilled water with vigorous stirring (400 RPM).

  • Observation: The product will precipitate immediately as a beige/off-white solid.

• Stir the slurry at 0-5°C for 60 minutes to ensure complete maturation of the crystal habit.

• Filter the solids using a Büchner funnel (Polypropylene cloth).

• Wash: Rinse the cake with 2 x 200 mL chilled water to remove residual formic acid.

  • pH Check: The final wash filtrate should be pH > 4.0.

Step 4: Drying

• Dry the wet cake in a vacuum oven at 45°C for 12 hours.

  • Caution: Do not exceed 50°C during drying, as wet acidic cake can still cyclize.

• Yield: Expected dry weight: 110 – 115 g (90-94% Yield).

• Appearance: Off-white to pale beige powder.

Analytical Specifications & Quality Control

Test	Method	Specification
Appearance	Visual	Off-white to beige solid
Purity	HPLC (254 nm)	> 98.0% (Area %)
Impurity A	HPLC (Benzoxazole)	< 0.5%
Impurity B	HPLC (Starting Amine)	< 0.5%
Identity	1H-NMR (DMSO-d6)	Conforms to structure
Melting Point	DSC / Capillary	138°C – 142°C

NMR Diagnostic Signals (DMSO-d6):

• Formyl Proton (-CHO): Distinctive doublet/singlet around δ 8.2 - 8.3 ppm (rotamers exist).

• Amide Proton (-NH): Broad singlet around δ 9.5 - 9.8 ppm .

• Phenolic Proton (-OH): Broad singlet around δ 9.0 - 10.0 ppm .

Process Flow Diagram (Scale-Up Logic)

This diagram illustrates the unit operations required for transferring this process to a Pilot Plant (Kilolab).

Caption: Unit operation workflow for kilogram-scale production. Note the specific temperature controls at the Reaction and Drying stages to prevent impurity formation.

Troubleshooting & Optimization

Issue: High Benzoxazole Impurity (>1.0%)

• Cause: Reaction temperature exceeded 70°C or reaction time was too long.

• Correction: Reduce temperature to 60°C and increase time by 1 hour. Ensure efficient heat transfer in the reactor jacket.

Issue: Low Yield / Product Loss in Mother Liquor

• Cause: Final quench temperature was too high (>10°C), increasing solubility of the formamide.

• Correction: Ensure quench water is <5°C. Increase the water:reaction volume ratio to 5:1 to salt out the product.

Issue: Coloration (Dark Brown Product)

• Cause: Oxidation of the starting aminophenol prior to reaction.

• Correction: Use nitrogen inertion during the solid charging step. Add a pinch of Sodium Metabisulfite (0.5 wt%) during the quench step as an antioxidant.

References

• Chemical Identity & Properties: National Center for Biotechnology Information. PubChem Compound Summary for CID 219488, N-(2-hydroxy-4-methylphenyl)formamide. URL:[Link]

• General Formylation Protocols: "Formylation of Amines." Organic Syntheses, Coll.[2][3] Vol. 3, p. 590 (1955). (General reference for formic acid mediated formylation). URL:[Link]

• Benzoxazole Formation Mechanism: "Synthesis of Benzoxazoles from o-Aminophenols." Journal of Organic Chemistry. (Provides context on the cyclization risks). URL:[Link]

Sources

• 1. 2-Amino-5-methylphenol | CAS 2835-98-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: N-(2-hydroxy-4-methylphenyl)formamide

Welcome to the technical support guide for N-(2-hydroxy-4-methylphenyl)formamide. This document is designed for researchers, scientists, and drug development professionals, providing in-depth information on the stability, storage, and troubleshooting of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the reliability of your results.

Product Overview and Key Stability Considerations

N-(2-hydroxy-4-methylphenyl)formamide is an organic compound with the molecular formula C₈H₉NO₂ and a molecular weight of 151.16 g/mol [1]. Its structure, featuring both a formamide and a hydroxyphenyl group, dictates its stability profile. The primary degradation pathway is the hydrolysis of the amide bond, particularly under acidic or basic conditions, which would yield 2-amino-5-methylphenol and formic acid.[2][3] Additionally, the phenolic hydroxyl group and the formamide moiety are susceptible to oxidation, a process that can be accelerated by exposure to air and light.[4][5]

Key Chemical Properties

Property	Value
Molecular Formula	C₈H₉NO₂
Molecular Weight	151.16 g/mol [1]
Primary Functional Groups	Amide, Phenolic Hydroxyl
Likely Degradation Pathways	Hydrolysis, Oxidation

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for N-(2-hydroxy-4-methylphenyl)formamide?

To ensure long-term stability, the compound should be stored in a cool, dry, and dark environment. The container must be tightly sealed to prevent moisture absorption and oxidation.[6][7][8] For maximum protection, flushing the container with an inert gas like argon or nitrogen before sealing is highly recommended.

Condition	Recommendation	Rationale
Temperature	2–8°C	Slows down potential hydrolytic and oxidative degradation reactions.
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents oxidation of the formamide and phenol groups.[4]
Light	Amber vial or dark location	Protects against photolytic degradation.
Container	Tightly sealed	Prevents moisture ingress, which can facilitate hydrolysis.[8][9]

Q2: What is the expected shelf-life of this compound?

When stored under the recommended conditions, N-(2-hydroxy-4-methylphenyl)formamide should remain stable for an extended period. However, there is no defined shelf-life. We recommend performing a quality control check (e.g., HPLC, NMR) on any material that has been stored for over a year or has been opened multiple times.

Q3: Is this compound particularly sensitive to air or moisture?

Yes. The formamide group is susceptible to oxidation upon exposure to air, potentially forming formic acid.[4] Furthermore, like many amides, it can be hygroscopic, and absorbed moisture can lead to slow hydrolysis of the amide bond over time.[8][9]

Q4: What are the likely degradation products I should monitor for?

The two most probable degradation products arise from hydrolysis of the amide bond:

• 2-amino-5-methylphenol

• Formic acid

Oxidative degradation could lead to more complex structures, including colored quinone-type species, which may be responsible for a change in the material's appearance.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
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• 5. An unexpected degradation pathway of N-hydroxy-5-methylfuran-2-sulfonamide (BMS-986231), a pH sensitive prodrug of HNO, in a prototype formulation solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. ipo.rutgers.edu [ipo.rutgers.edu]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Formylation of Hindered Anilines

Welcome to the technical support center for the formylation of hindered anilines. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this crucial chemical transformation. Here, we will address specific issues in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning to empower your experimental design.

FAQs and Troubleshooting Guides

Question 1: My formylation of a hindered aniline is giving very low to no yield. What are the likely causes and how can I improve it?

Low yields in the formylation of sterically hindered anilines are a common challenge. The steric bulk around the amino group impedes the approach of the formylating agent. Here’s a breakdown of potential causes and solutions:

Causality: The nucleophilicity of the aniline's nitrogen is significantly reduced due to steric hindrance from bulky ortho-substituents (e.g., isopropyl, tert-butyl groups). This makes the lone pair on the nitrogen less accessible for attacking the formylating agent. Furthermore, the electron-donating or withdrawing nature of other substituents on the aromatic ring can also influence reactivity.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield in hindered aniline formylation.

Detailed Protocols & Explanations:

• Employ a More Reactive Formylating Agent:

  • Acetic Formic Anhydride (AFA): Generated in situ from formic acid and acetic anhydride, AFA is a highly effective formylating agent.[1][2] The formyl group in AFA is more electrophilic and less sterically hindered than the acetyl group, leading to selective formylation.[3][4]

    • Protocol for in situ AFA Generation: In a flask under an inert atmosphere, cool formic acid (2.0 equiv.) to 0 °C. Slowly add acetic anhydride (1.0 equiv.) while maintaining the temperature below 10 °C. Stir for 30-60 minutes at 0 °C before adding to your aniline solution.[5]

  • Vilsmeier-Haack Reagent: This reagent, formed from phosphorus oxychloride (POCl₃) and a substituted formamide like N,N-dimethylformamide (DMF), is a powerful electrophile suitable for electron-rich anilines.[6][7][8] However, it's a strong reagent and may not be suitable for sensitive substrates.

• Optimize Reaction Conditions:

  • Temperature: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.[9][10] Monitor the reaction closely by TLC or LC-MS to avoid decomposition.

  • Catalysis:

    • Acid Catalysis: For formic acid-based formylations, adding a catalyst like melamine-trisulfonic acid (MTSA) or a reusable resin like Amberlite IR-120[H+] can significantly accelerate the reaction.[11]

    • Metal Catalysis: Various metal catalysts, including those based on manganese, indium, and zinc, have been shown to effectively catalyze the N-formylation of anilines, even hindered ones.[9][11][12]

Question 2: I am observing significant side product formation. How can I improve the selectivity of my formylation reaction?

Side reactions often compete with the desired formylation, especially with highly reactive reagents or under harsh conditions.

Common Side Products & Their Origins:

Side Product	Potential Cause	Proposed Solution
Di-formylated Product	Use of a highly reactive formylating agent in excess or prolonged reaction times.	Carefully control the stoichiometry of the formylating agent. Monitor the reaction closely and quench it once the desired product is formed.[13]
Acetylated Product	When using acetic formic anhydride, reaction at the acetyl group can occur, although it's less favorable.[4]	Ensure the in situ generation of AFA is done correctly at low temperatures to favor the mixed anhydride. The formyl group is inherently more reactive.[3][4]
Ring Formylation	With very reactive anilines and powerful formylating agents like the Vilsmeier-Haack reagent, electrophilic aromatic substitution on the ring can occur.[14][15]	Use a milder formylating agent or protect the aromatic ring if N-formylation is the desired outcome.
Decomposition	High temperatures or strongly acidic/basic conditions can lead to substrate or product degradation.	Optimize the reaction temperature and use milder catalysts or reagents.

Question 3: My hindered aniline is also electron-deficient. What specific strategies should I consider?

Electron-deficient anilines present a dual challenge: steric hindrance and reduced nucleophilicity due to electron-withdrawing groups.

Causality: Electron-withdrawing groups (e.g., nitro, cyano, halo groups) decrease the electron density on the nitrogen atom, making it a weaker nucleophile. This exacerbates the negative impact of steric hindrance.

Recommended Approaches:

• Forced Conditions with Robust Reagents: The Vilsmeier-Haack reaction, while potent, is often effective for electron-rich arenes.[6][7] For electron-deficient systems, more forcing conditions (higher temperatures, longer reaction times) may be necessary, but this must be balanced against the risk of decomposition.

• Catalytic Methods: Certain catalytic systems can activate either the aniline or the formylating agent, facilitating the reaction even with less nucleophilic substrates. Manganese-catalyzed formylation using oxalic acid as a CO surrogate has shown promise for a range of anilines.[9][12]

• Alternative Synthetic Routes: In some cases, it may be more efficient to introduce the amino group after formylation or to use a different synthetic strategy altogether, such as a deaminative hydroxylation approach on a related scaffold.[16][17]

Question 4: I am attempting a Duff reaction for C-H formylation of a hindered aniline, but the yields are poor and I see a complex mixture of products. What can I do?

The Duff reaction, which uses hexamine for the formylation of phenols and anilines, is known for often giving low yields.[18][19][20]

Causality: The mechanism of the Duff reaction is complex and can lead to multiple side products, including polymers and di-formylated compounds.[13][18][21] The reaction requires strongly electron-donating groups on the aromatic ring to proceed efficiently.[18]

Troubleshooting the Duff Reaction:

Caption: A logical workflow for troubleshooting the Duff reaction.

• Stoichiometry Control: To minimize di-formylation, carefully control the molar ratio of hexamethylenetetramine (HMTA) to your aniline.[13]

• Acid and Solvent System: The choice of acid can influence the outcome. Trifluoroacetic acid (TFA) can serve as both the solvent and a strong acid catalyst, sometimes improving regioselectivity.[21]

• Metal-Mediated Modifications: The addition of copper salts has been shown to improve both the yield and the ortho-selectivity of the Duff reaction for phenols, and similar principles may apply to anilines.[22]

Experimental Protocols

Protocol 1: General Procedure for N-Formylation using in situ Acetic Formic Anhydride

This protocol is a good starting point for many hindered anilines due to its high reactivity and selectivity.[1]

• Preparation of Acetic Formic Anhydride (AFA):

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Argon or Nitrogen), add formic acid (2.0 equivalents).

  • Cool the flask to 0 °C using an ice bath.

  • Slowly add acetic anhydride (1.0 equivalent) dropwise, ensuring the internal temperature does not exceed 10 °C.

  • Stir the mixture at 0 °C for 30-60 minutes.

• Formylation Reaction:

  • In a separate flask, dissolve the hindered aniline (1.0 equivalent) in a suitable anhydrous solvent (e.g., THF, dichloromethane).

  • Cool the aniline solution to 0 °C.

  • Slowly add the freshly prepared AFA solution to the aniline solution via a syringe or dropping funnel.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

• Monitoring and Work-up:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Once the starting material is consumed, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane) (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel or by recrystallization as needed.

References

• Stavila, V. & Peterson, E. A. (2020). Formylation of Amines. Molecules, 25(24), 5970. [Link]

• Isahak, W. N. R. W., et al. (2015). Plausible mechanism for N-formylation of aniline catalysed by IES. ResearchGate. [Link]

• Reddy, G. S., et al. (2024). Manganese-Catalyzed N-Formylation of Anilines Using Oxalic Acid as CO Surrogate. ACS Omega. [Link]

• Reddy, G. S., et al. (2024). Manganese-Catalyzed N-Formylation of Anilines Using Oxalic Acid as CO Surrogate. National Center for Biotechnology Information. [Link]

• Li, J., et al. (2021). Copper(II)-Catalyzed Selective CAr-H Bond Formylation: Synthesis of Dialdehyde Aniline. Frontiers in Chemistry, 9, 735017. [Link]

• Wikipedia. (n.d.). Duff reaction. Wikipedia. [Link]

• Chem-Station. (2016). Duff Reaction. Chem-Station International Edition. [Link]

• Name Reactions. (n.d.). Duff Reaction. Name Reactions in Organic Synthesis. [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

• ResearchGate. (n.d.). A Theoretical Study of the Duff Reaction: Insights into its Selectivity. ResearchGate. [Link]

• The ScholarShip. (n.d.). The Duff Reaction: Researching A Modification. The ScholarShip at ECU. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. IJPSR. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia. [Link]

• YouTube. (2021). Vilsmeier-Haack Reaction. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). Formylation of Amines. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. (2021). Copper(II)-Catalyzed Selective CAr-H Bond Formylation: Synthesis of Dialdehyde Aniline. National Center for Biotechnology Information. [Link]

• MedCrave. (2017). Synthesis of N-formylation of amines using variousion exchanged forms of Zeolite-A as catalysts. MedCrave. [Link]

• Reddit. (2023). Formylation of Amines with Acetic Formic Anhydride. Reddit. [Link]

• Wikipedia. (n.d.). Acetic formic anhydride. Wikipedia. [Link]

• Organic Syntheses. (n.d.). N-FORMYLBENZOTRIAZOLE. Organic Syntheses. [Link]

• National Center for Biotechnology Information. (2022). Bio-Inspired Deaminative Hydroxylation of Aminoheterocycles and Electron-Deficient Anilines. National Center for Biotechnology Information. [Link]

• Royal Society of Chemistry. (n.d.). Vilsmeier formylation of para-substituted tert-anilines results in dibenzo[11][14]diazocines or quinazolinium salts: a remarkable example of the 't-amino effect'. Royal Society of Chemistry. [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Chemistry Steps. [Link]

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Technical Support Center: Reaction Monitoring of N-(2-hydroxy-4-methylphenyl)formamide by HPLC

Welcome to the technical support center for the HPLC analysis of N-(2-hydroxy-4-methylphenyl)formamide. This guide is designed for researchers, scientists, and drug development professionals who are monitoring the synthesis of this compound. As a pivotal precursor in the synthesis of benzoxazoles, which are core structures in many pharmaceutical agents, robust and reliable reaction monitoring is critical.[1] This document provides in-depth troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments, ensuring data integrity and methodological success.

Frequently Asked Questions (FAQs)

Q1: Why is HPLC the preferred method for monitoring the synthesis of N-(2-hydroxy-4-methylphenyl)formamide? A1: High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique ideal for reaction monitoring due to its high sensitivity, reproducibility, and selectivity.[2] It allows for the precise separation and quantification of the starting material (e.g., 2-amino-5-methylphenol), the desired product (N-(2-hydroxy-4-methylphenyl)formamide), and any potential impurities or by-products in a single run. This capability is essential for determining reaction completion, optimizing reaction conditions, and ensuring the purity of the final product.

Q2: What are the key chemical properties of N-(2-hydroxy-4-methylphenyl)formamide to consider for HPLC method development? A2: N-(2-hydroxy-4-methylphenyl)formamide (Molecular Formula: C₈H₉NO₂) is a polar molecule containing both a phenolic hydroxyl (-OH) group and a formamide (-NHCHO) group.[3] These functional groups make the compound suitable for Reverse-Phase HPLC (RP-HPLC), where a non-polar stationary phase (like C18) is used with a polar mobile phase. The hydroxyl and amide groups can engage in secondary interactions with the stationary phase, which must be managed to achieve good peak shape.[4]

Q3: What is a good starting point for an HPLC method to monitor this reaction? A3: A robust starting point for method development is a gradient reverse-phase method.[5] Begin with a C18 column and a mobile phase consisting of water and acetonitrile (or methanol), both containing a small amount of acid like formic acid or phosphoric acid (e.g., 0.1%). The acid helps to suppress the ionization of the phenolic hydroxyl group and any free silanol groups on the column packing, leading to sharper, more symmetrical peaks. A gradient from a low to a high percentage of the organic solvent will help elute all components of the reaction mixture in a reasonable time.[5]

Q4: How do I prepare my reaction mixture for HPLC analysis? A4: Proper sample preparation is crucial for accurate results and to prevent column contamination.[6]

• Quench the Reaction: Stop the reaction at your desired time point.

• Dilute the Sample: Take a small, representative aliquot (e.g., 10-50 µL) from the reaction mixture. Dilute it significantly with a solvent that is miscible with your mobile phase, such as the initial mobile phase composition or acetonitrile/water mixture. The goal is to have the analyte concentration within the linear range of your detector.

• Filter the Sample: Filter the diluted sample through a 0.2 or 0.45 µm syringe filter before injection to remove any particulate matter that could block the column or system tubing.[7]

Troubleshooting Guide: Peak Shape Problems

Peak shape abnormalities are common issues that can compromise the accuracy of integration and quantification.[8] Ideally, peaks should be symmetrical and Gaussian.

Q: My peak for N-(2-hydroxy-4-methylphenyl)formamide is tailing severely. What is the cause and how can I fix it?

A: Peak tailing, where the back half of the peak is broader than the front, is often caused by unwanted secondary interactions between the analyte and the stationary phase.[9] For a molecule like N-(2-hydroxy-4-methylphenyl)formamide, the polar hydroxyl and amide groups can interact strongly with exposed, acidic silanol groups (Si-OH) on the surface of silica-based columns.[4]

Causality & Diagnosis:

• Silanol Interactions: This is the most likely cause. Ionized silanol groups create active sites that can strongly and non-uniformly retain your polar analyte, causing the peak to tail.

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak distortion, including tailing.[10]

• Column Contamination/Deterioration: Accumulation of strongly retained compounds from previous injections at the column inlet can distort the flow path, affecting all peaks.[10][11] A partially blocked inlet frit is a common culprit.[10]

Solutions:

• Optimize Mobile Phase pH: Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to your mobile phase. This will lower the pH, suppressing the ionization of the silanol groups and ensuring your analyte is in a single protonation state, which sharpens the peak.

• Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped," meaning the accessible silanol groups have been chemically deactivated. If you are not already, switch to a column specifically designed for analyzing polar or basic compounds.

• Reduce Sample Load: To check for column overload, dilute your sample by a factor of 5 or 10 and re-inject. If the peak shape improves and the retention time increases slightly, you were likely overloading the column.[10]

• Employ a Guard Column: A guard column is a small, sacrificial column placed before the main analytical column. It protects the analytical column from strongly adsorbed contaminants and particulates, extending its lifetime and preserving performance.[11] If all peaks in your chromatogram are tailing, consider flushing or replacing your guard column.

Q: My peaks are fronting or splitting. What should I investigate?

A: Peak fronting (a leading edge to the peak) is less common than tailing but often points to column overload or physical problems with the column.[9] Split peaks can indicate a clogged inlet frit, a void at the head of the column, or a sample solvent that is too strong.[12]

Solutions:

• Check Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to your initial mobile phase. Injecting a sample in a much stronger solvent (e.g., 100% acetonitrile into a mobile phase starting at 10% acetonitrile) can cause severe peak distortion for early eluting peaks.[9][12]

• Reduce Injection Volume: As with tailing, reduce the injection volume to rule out concentration overload.[13]

• Inspect the Column: If the problem persists and affects all peaks, it may be a physical issue with the column. Try backflushing the column (if the manufacturer's instructions permit) to dislodge any particulates on the inlet frit.[10] If a void has formed at the column inlet, the column may need to be replaced.[14]

Troubleshooting Guide: Baseline Issues

A stable baseline is essential for accurate quantification, especially of low-level impurities.[15] Common baseline problems include noise, drift, and the appearance of unexpected "ghost" peaks.

Q: I am seeing random spikes or a "fuzzy" baseline in my chromatogram. What is causing this noise?

A: Baseline noise can be either regular (cyclical) or irregular.[16] Regular noise often points to the pump, while irregular noise can stem from air bubbles, contamination, or detector issues.[7][16]

Causality & Diagnosis:

• Air Bubbles: The most common cause of random, sharp spikes in the baseline is air bubbles passing through the detector flow cell.[7] This is often due to inadequately degassed mobile phase.[17]

• Pump Issues: A pulsating baseline that correlates with the pump strokes indicates a problem with the pump, such as a faulty check valve or worn pump seals.[18][19]

• Contamination: A dirty column or contaminated mobile phase can lead to a generally noisy or "fuzzy" baseline as contaminants slowly bleed off the column.[18]

• Detector Lamp Failure: An aging detector lamp can become unstable, leading to increased baseline noise.[16]

Solutions:

• Degas Mobile Phase: Ensure your mobile phase is thoroughly degassed using an inline degasser, sonication, or helium sparging.[7][17]

• Purge the System: If you suspect air is trapped in the system, purge the pump and detector lines according to the manufacturer's instructions.[13]

• Prepare Fresh Mobile Phase: Always use high-purity, HPLC-grade solvents and prepare fresh mobile phases daily, especially if using buffers which can support microbial growth.[17][18]

• Clean the System: If contamination is suspected, flush the system with a strong solvent (like isopropanol or methanol), bypassing the column.[17] If the column is the source, it may require a dedicated cleaning procedure.

Q: My baseline is drifting up or down during the run. What's wrong?

A: Baseline drift is often related to changes in the mobile phase composition or temperature, or significant column bleed.[7]

Solutions:

• Allow for Equilibration: Ensure the column is fully equilibrated with the initial mobile phase before injecting your sample. This can take 10-20 column volumes, and sometimes longer for certain mobile phase additives.[17][20]

• Thermostat Your Column: Use a column oven to maintain a stable temperature. Fluctuations in ambient lab temperature can cause the baseline to drift.[7]

• Check Mobile Phase Preparation: In a gradient run, if one of your solvents has a higher UV absorbance than the other at your detection wavelength, the baseline will naturally drift. This can be exacerbated by contaminated solvents.[15]

Q: I see "ghost peaks" in my chromatogram, even when I inject a blank. Where are they coming from?

A: Ghost peaks are peaks that appear in your chromatogram but are not part of your sample.[21] They are a common nuisance and typically originate from the system, mobile phase, or carryover from a previous injection.[21][22]

Systematic Diagnosis:

• Run a Blank Gradient: First, run your HPLC method without any injection. If the peaks still appear, the source is the mobile phase or the HPLC system itself (e.g., contamination leaching from tubing or pump seals).[22]

• Inject Blank Solvent: If no peaks appeared in the no-injection run, inject a blank sample of your dilution solvent. If the ghost peaks now appear, the contamination is coming from your solvent, sample vial, or cap.[23]

• Diagnose Carryover: If the peaks only appear after injecting a concentrated sample, the issue is likely carryover from the autosampler needle or injection port not being sufficiently cleaned between runs.[9]

Solutions:

• Mobile Phase: Use fresh, HPLC-grade solvents. Water is a common source of contamination; use freshly purified water.[18]

• Carryover: Optimize the needle wash method in your autosampler. Use a stronger wash solvent and increase the wash volume or duration.[9]

• System Contamination: If the system is contaminated, a thorough flush with a sequence of solvents (e.g., water, isopropanol, hexane, isopropanol, water) may be required.[22]

Experimental Protocols & Data

Typical HPLC Parameters for Reaction Monitoring

This table provides a validated starting point for your method development. Optimization will likely be required based on your specific reaction conditions and HPLC system.

Parameter	Recommended Setting	Rationale
Column	C18, 2.5-5 µm particle size, 4.6 x 150 mm	Standard for reverse-phase separation of polar to moderately non-polar compounds.[2]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile modifier suitable for MS detection and controls peak shape.[24]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency and low viscosity.[25]
Gradient	10% B to 90% B over 15 minutes	A gradient ensures elution of both polar starting materials and the potentially less polar product.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Elevated temperature can improve peak efficiency and reduce viscosity, but should be controlled.[13]
Injection Vol.	5 - 10 µL	Keep volume low to prevent band broadening and overload.[13]
Detection	UV at ~275 nm	The aromatic phenyl ring will have strong UV absorbance. A photodiode array (PDA) detector is recommended to confirm peak identity and purity.[26]

Step-by-Step HPLC Workflow

• System Preparation:

  • Prepare fresh mobile phases using HPLC-grade solvents and reagents.[12]

  • Filter and degas the mobile phases thoroughly.

  • Install the column and set the column oven to 30 °C.

  • Purge the pump lines with the new mobile phase to remove any old solvents or air bubbles.[20]

• System Equilibration:

  • Set the flow rate to 1.0 mL/min with the initial mobile phase composition (e.g., 90% A, 10% B).

  • Equilibrate the system until a stable, flat baseline is achieved (typically 15-30 minutes).

• Sample Preparation:

  • Withdraw a small aliquot of the reaction mixture.

  • Dilute the sample 100-fold (or as appropriate) with a 50:50 mixture of water:acetonitrile.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• Sequence Setup and Execution:

  • Set up your sequence in the chromatography data system (CDS).

  • Include blank injections (solvent only) at the beginning and periodically throughout the run to monitor for carryover and ghost peaks.[9]

  • Inject your prepared samples.

• Data Analysis:

  • Identify peaks based on retention time by comparing them to injections of pure starting material and (if available) a purified product standard.

  • Integrate the peak areas for the starting material and product.

  • Calculate the percent conversion or monitor the disappearance of the starting material and the appearance of the product over time.

Visualizations

General HPLC Troubleshooting Workflow

Caption: A logical workflow for systematically troubleshooting common HPLC problems.

References

• How to Identify Ghost Peaks in U/HPLC | Phenomenex. (2025).
• Video Notes LC Troubleshooting Series Ghost Peaks - HPLC. Agilent Technologies, Inc. (2010).
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Guide - SCION Instruments.
• Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC International. (2012).
• HPLC Troubleshooting Mini Guide - Baseline Issues - Phenomenex.
• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation.
• What are some tips for troubleshooting carryover or ghost peaks on my LC column? - Waters Knowledge Base.
• Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? - LCGC International. (2022).
• What causes a “ghost” peak and what can I do to prevent this? - Waters - Wyatt Technology.
• Shimadzu Baseline Disturbance. (2025).
• HPLC Repair Services: Common Causes of Baseline Noise. (2020).
• Eliminating Baseline Problems - Agilent.
• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International. (2025).
• Troubleshooting peak tailing in HPLC analysis of 4-Hydroxydecan-2-one - Benchchem.
• HPLC Troubleshooting Guide - Sigma-Aldrich.
• HPLC Troubleshooting Guide.
• Expert Guide to Troubleshooting Common HPLC Issues - AELAB. (2025).
• TROUBLESHOOTING GUIDE - HPLC - LabRulez LCMS.
• HPLC Troubleshooting Guide - Sigma-Aldrich.
• Separation of Formamide, N-(2-methylphenyl)- on Newcrom R1 HPLC column.
• Common Issues in HPLC Analysis - Medikamenter Quality Services. (2025).
• Method Development Guide (rev. 05/04) - HPLC.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! | PharmaCores. (2025).
• Method Development and Validation of Test Method using RP-HPLC. The Pharmaceutical and Chemical Journal. (2025).
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024).
• New Method Development by HPLC and Validation as per ICH Guidelines - Acta Scientific. (2020).
• 4 Common Mistakes to Avoid in HPLC - Chromatography Today.
• High-performance liquid chromatographic determination of N-methylformamide and N-methyl-N-(hydroxymethyl)-formamide in human urine - PubMed. (1992).
• N-(4-HYDROXY-2-METHYLPHENYL)FORMAMIDE - gsrs.
• Steps involved in HPLC Method Development - Asian Journal of Pharmaceutical Research.
• HPLC Method Development: Standard Practices and New Columns - Agilent. (2010).
• Application Notes and Protocols: N-(2-hydroxyphenyl)-formamide in the Synthesis of Pharmaceutical Intermediates - Benchchem.

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Technical Support Center: Degradation Pathways of N-(2-hydroxy-4-methylphenyl)formamide

Document ID: TSC-CHEM-47-rev1.0

Section 1: Core Concepts & Frequently Asked Questions (FAQs)

This guide provides an in-depth technical resource for researchers studying the stability and degradation of N-(2-hydroxy-4-methylphenyl)formamide. The molecule's structure, featuring both a phenolic hydroxyl group and a formamide linkage, presents two primary sites for chemical degradation. Understanding these liabilities is critical for developing stable formulations and robust analytical methods.

Q1: What is the overall chemical stability profile of N-(2-hydroxy-4-methylphenyl)formamide?

N-(2-hydroxy-4-methylphenyl)formamide is susceptible to degradation under several conditions, primarily due to its two key functional groups: the formamide and the phenolic hydroxyl group.

• Hydrolytic Instability: The formamide bond is prone to both acid and base-catalyzed hydrolysis. This is typically the most significant degradation pathway under aqueous conditions.[1][2][3]

• Oxidative Instability: The phenolic hydroxyl group makes the molecule susceptible to oxidation, which can be initiated by atmospheric oxygen, metal ions, or oxidizing agents.[4][5][6] This can lead to the formation of colored degradants (quinones) and potential polymerization.[4][5]

• Photochemical Instability: Aromatic amides and phenolic compounds can be sensitive to light, particularly UV radiation, which can lead to complex degradation pathways involving radical intermediates.[7][8]

Q2: What are the primary degradation pathways I should anticipate?

Based on the compound's structure, two main degradation pathways are expected:

• Hydrolysis of the Formamide Bond: This is the most direct pathway, cleaving the amide linkage to yield 2-amino-5-methylphenol and formic acid . This reaction is significantly accelerated at non-neutral pH.[1][2]

• Oxidation of the Phenolic Ring: The electron-donating hydroxyl and amino (post-hydrolysis) groups activate the aromatic ring, making it susceptible to oxidation. This can lead to the formation of corresponding benzoquinones or quinone-imines, which are often colored and can undergo further polymerization.[4][5][9]

The interplay between these pathways is crucial; for instance, the hydrolysis product, 2-amino-5-methylphenol, is often more susceptible to oxidation than the parent compound.

Q3: Which analytical techniques are best suited for monitoring the degradation of this compound?

A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is the primary technique of choice.

• Methodology: A reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water (with an acid modifier like formic acid or trifluoroacetic acid to ensure good peak shape) is a robust starting point.

• Detection: A photodiode array (PDA) detector is highly recommended as it can help distinguish between the parent compound and degradants by comparing their UV spectra.

• Identification: For definitive identification of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable. It provides the molecular weight of the degradants, which is critical for structural elucidation.[10]

Section 2: Proposed Degradation Pathways & Mechanisms

Understanding the mechanisms provides the causal basis for experimental design and troubleshooting.

Hydrolytic Degradation Pathway

Hydrolysis involves the nucleophilic attack of water (or hydroxide ion) on the carbonyl carbon of the formamide group.

Caption: Primary hydrolytic degradation pathway.

Mechanism Insight (Trustworthiness):

• Acid-Catalyzed: The reaction begins with the protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by a water molecule.[2][11]

• Base-Catalyzed: Under basic conditions, the hydroxide ion acts as a potent nucleophile, directly attacking the carbonyl carbon. This pathway is often faster but requires harsh conditions like heating due to the poor leaving group nature of the amide anion.[1][2] The reaction is driven to completion by the final deprotonation of the resulting carboxylic acid.[2]

Oxidative Degradation Pathway

The phenolic group is the primary site of oxidation.

Caption: Combined hydrolytic and subsequent oxidative degradation.

Mechanism Insight (Expertise): Phenols can be oxidized to quinones.[5][6] In the presence of the amino group (after hydrolysis), the resulting species is a quinone-imine. These compounds are highly conjugated and often colored. They are also very reactive and can participate in polymerization reactions, which may appear as insoluble material or a baseline rise in chromatography.[4] This oxidation can be catalyzed by trace metals, so using high-purity solvents and considering the use of a chelating agent like EDTA in formulations can be a valid control strategy.[4]

Section 3: Troubleshooting Guides & Experimental Protocols

This section addresses specific issues encountered during experimental work and provides validated protocols.

Troubleshooting Common Analytical Issues

Problem Observed	Potential Root Cause	Recommended Troubleshooting Action
New, unexpected peaks appear in chromatogram over time.	The compound is degrading under the analytical conditions (e.g., mobile phase pH) or during sample storage.	Action: Prepare standards fresh. Check the stability of the analyte in the mobile phase/diluent by re-injecting the same vial over 24 hours. If unstable, adjust diluent pH or store samples at a lower temperature.
Poor peak shape (tailing) for the parent compound.	The phenolic hydroxyl or secondary amine is interacting with residual silanols on the HPLC column.	Action: Ensure the mobile phase pH is low (e.g., pH 2.5-3.5 with formic acid) to suppress the ionization of silanols. Consider using a column with end-capping or a modern hybrid particle column.
Mass balance is not achieved (<95%) in forced degradation.	A degradant is not being detected. This could be due to it being non-UV active (like formic acid), volatile, or irreversibly adsorbed to the column or container.	Action: Use an alternative detection method in series with UV, such as a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS).[10] Analyze container rinse solutions to check for adsorption.
Sample solution turns yellow/brown upon storage.	Oxidative degradation is occurring, leading to the formation of colored quinone-type species.[4][5]	Action: Protect samples from light and air. Prepare solutions in amber vials and consider purging the headspace with an inert gas (Nitrogen or Argon).

Protocol: Forced Degradation Study (as per ICH Q1A(R2) Guidelines)

Objective: To intentionally degrade the sample to identify likely degradation products and establish the stability-indicating nature of the analytical method.[12][13] The target degradation is typically 5-20%.[12]

1. Preparation of Stock Solution:

• Prepare a stock solution of N-(2-hydroxy-4-methylphenyl)formamide at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., acetonitrile or a 50:50 acetonitrile:water mixture).[14]

2. Application of Stress Conditions:

• Control: Keep an aliquot of the stock solution protected from light at 5°C.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C.

• Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light.[12]

• Thermal Degradation: Store the stock solution (in a sealed vial) at 80°C.[14]

• Photolytic Degradation: Expose the stock solution in a photostable, transparent container to a light source that provides both UV and visible output, as specified by ICH Q1B guidelines (e.g., total illumination of 1.2 million lux hours).[14]

3. Sampling and Analysis Workflow:

• Withdraw aliquots at appropriate time points (e.g., 2, 8, 24, 48 hours).

• Self-Validation Step: Before analysis, neutralize the acid and base samples with an equimolar amount of base or acid, respectively, to halt the reaction and prevent damage to the HPLC column.

• Dilute all samples to a target concentration (e.g., 0.1 mg/mL) with the mobile phase initial conditions.

• Analyze all samples (including the control) using a validated, stability-indicating HPLC-PDA method. Confirm the identity of major degradants using LC-MS.

Sources

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Reference Data & Comparative Studies

A Comparative Analysis of N-(2-hydroxy-4-methylphenyl)formamide and Structurally Related Derivatives: A Guide for Medicinal Chemists

This guide provides a comparative analysis of N-(2-hydroxy-4-methylphenyl)formamide, a lesser-studied molecule, against its more characterized structural analogs. The objective is to leverage established principles of medicinal chemistry and Structure-Activity Relationships (SAR) to forecast its potential utility and guide future research. We will delve into comparative synthesis, physicochemical properties, and a hypothesis-driven exploration of potential biological activity, supported by actionable experimental protocols.

Introduction: The Formamide Scaffold in Drug Discovery

The formamide functional group is a cornerstone in medicinal chemistry, present in a wide array of natural products and pharmaceuticals.[1] It is recognized as a "privileged" scaffold due to its ability to act as a bioisostere for other functional groups and its capacity to form crucial hydrogen bonds with biological targets.[2] Formamides are not only key intermediates in the synthesis of more complex molecules like quinazolines but also constitute the active pharmacophore in many agents.[2][3]

N-(2-hydroxy-4-methylphenyl)formamide presents an intriguing, albeit under-investigated, structure. Its substituted phenyl ring offers a combination of a hydrogen-bond-donating hydroxyl group and a lipophilic methyl group, suggesting a potential for specific and potent interactions with biological macromolecules. To understand its potential, we will compare it against a curated set of analogs:

• N-phenylformamide (Formanilide): The parent compound, providing a baseline.

• N-(4-methylphenyl)formamide: To isolate the effect of the methyl group.

• N-(2-hydroxyphenyl)formamide: To isolate the effect of the ortho-hydroxyl group.

• N-(2,4-dimethylphenyl)formamide: To evaluate the impact of increased lipophilicity and steric bulk.

This comparative approach will allow us to dissect the contribution of each functional group to the molecule's overall profile.

Comparative Synthesis of N-Arylformamides

The N-formylation of anilines is a fundamental and well-established transformation in organic synthesis.[4] The most common and direct method involves the reaction of the corresponding aniline with formic acid, often with azeotropic removal of water to drive the reaction to completion.

The synthesis for our target compound and its comparators follows a conserved pathway, starting from the appropriately substituted aniline.

Caption: General workflow for the synthesis of N-Arylformamides.

This protocol is adapted from established procedures for the N-formylation of aminophenols.[4]

• Setup: To a 250 mL round-bottomed flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a reflux condenser, add 2-amino-5-methylphenol (1.0 eq), 85% aqueous formic acid (1.2 eq), and toluene (100 mL).

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed (typically 4-9 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure N-(2-hydroxy-4-methylphenyl)formamide.

This robust protocol can be applied to the synthesis of the comparator compounds, with expected high yields as indicated by analogous reactions in the literature.[4]

Physicochemical Properties: A Foundation for Drug-Likeness

The physicochemical properties of a compound are critical determinants of its pharmacokinetic profile (ADME: Absorption, Distribution, Metabolism, Excretion). Below is a comparison of key calculated and experimental properties for our compound series.

Compound	Structure	Molecular Formula	MW ( g/mol )	Melting Point (°C)	cLogP*
N-(2-hydroxy-4-methylphenyl)formamide		C₈H₉NO₂	151.16	N/A	1.3
N-phenylformamide		C₇H₇NO	121.14	46-48[5]	0.8
N-(4-methylphenyl)formamide		C₈H₉NO	135.16	N/A	1.3
N-(2-hydroxyphenyl)formamide		C₇H₇NO₂	137.14	N/A	0.8
N-(2,4-dimethylphenyl)formamide		C₉H₁₁NO	149.19	114-118[6]	1.8

*cLogP (calculated octanol-water partition coefficient) is a measure of lipophilicity. Data sourced from PubChem where available.

Analysis: The addition of a methyl group increases the molecular weight and, more significantly, the lipophilicity (cLogP). The hydroxyl group also increases molecular weight but tends to decrease lipophilicity due to its polarity. Our target compound, N-(2-hydroxy-4-methylphenyl)formamide, has a moderate cLogP, suggesting a good balance between aqueous solubility and membrane permeability, a desirable trait for many drug candidates.

Structure-Activity Relationship (SAR) Insights

While direct biological data for N-(2-hydroxy-4-methylphenyl)formamide is lacking, we can infer its potential by analyzing its structural features in the context of known SAR principles.[7][8] Let's hypothesize its potential as an inhibitor of a generic protein kinase, a common target class in oncology.

Caption: Hypothesized Structure-Activity Relationships for the target molecule.

• Formamide Moiety: The N-H proton and the carbonyl oxygen are classic hydrogen bond donors and acceptors, respectively. In many kinase inhibitors, this part of the molecule interacts with the "hinge region" of the ATP-binding pocket.[9]

• Ortho-Hydroxyl Group: This group is a potent hydrogen bond donor and acceptor. Its placement at the ortho position allows for two key possibilities:

  • Direct Target Interaction: It could form an additional, potency-enhancing hydrogen bond with the protein target.

  • Intramolecular Hydrogen Bonding: It could form an intramolecular hydrogen bond with the formyl oxygen. This would planarize the molecule and lock its conformation, which can be entropically favorable for binding. It would also mask the polarity of both groups, increasing membrane permeability.

• Para-Methyl Group: This group increases lipophilicity. Compared to N-(2-hydroxyphenyl)formamide, this methyl group could allow the molecule to access and fill a hydrophobic sub-pocket within the binding site, potentially increasing both potency and selectivity.[3]

Comparison Conclusion: Compared to its simpler analogs, N-(2-hydroxy-4-methylphenyl)formamide possesses a unique combination of features. The hydroxyl group offers hydrogen bonding potential not present in N-(4-methylphenyl)formamide, while the methyl group provides favorable hydrophobic interactions absent in N-(2-hydroxyphenyl)formamide. This specific substitution pattern could lead to a "whole is greater than the sum of its parts" effect, resulting in superior biological activity.

A Protocol for Biological Evaluation: The MTT Cytotoxicity Assay

To empirically test the hypotheses generated from the SAR analysis, a standard in vitro cytotoxicity assay is the logical first step. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Caption: Step-by-step workflow for a standard MTT cytotoxicity assay.

• Cell Culture: Culture a human cancer cell line (e.g., Smmc7721 or SGC7901, as used in similar studies[10]) in appropriate media.

• Seeding: Trypsinize and count the cells. Seed 5,000 cells per well in a 96-well microtiter plate and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Treatment: Prepare stock solutions of N-(2-hydroxy-4-methylphenyl)formamide and the comparator compounds in DMSO. Perform serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Replace the media in the wells with the compound-containing media. Include wells treated with DMSO-only as a vehicle control.

• Incubation: Incubate the plate for another 48 hours.

• MTT Reagent: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

The resulting IC₅₀ values would provide the first quantitative data to either support or refute the SAR hypotheses, paving the way for further investigation.

Conclusion

While N-(2-hydroxy-4-methylphenyl)formamide remains a largely uncharacterized molecule, a systematic comparison with its structural analogs based on established principles of medicinal chemistry provides a powerful framework for predicting its potential. Its unique combination of a hydrogen-bonding hydroxyl group and a lipophilic methyl group suggests it may possess a favorable biological activity profile. The synthetic and biological testing protocols provided herein offer a clear and actionable path for researchers to validate these hypotheses and unlock the potential of this and other novel formamide derivatives.

References

• Benchchem. N-(2-hydroxyphenyl)-formamide in the Synthesis of Pharmaceutical Intermediates.
• Sincere Chemicals. (2025). Formamide in the Pharmaceutical Industry.
• Ni, H. J., et al. Formamide Derivatives of Resveratrol: Synthesis, Characterization and Cytotoxicity. Letters in Drug Design & Discovery, 13(6).
• ResearchGate. A Convenient One-Pot Synthesis of Formamide Derivatives Using Thiamine Hydrochloride as a Novel Catalyst.

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• Taylor & Francis Online. Formamide – Knowledge and References.

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• GSRS. N-(4-HYDROXY-2-METHYLPHENYL)FORMAMIDE.

• ResearchGate. Formamide groups found in natural products and pharmaceuticals. Available from: [Link]

• National Center for Biotechnology Information. Chemistry, biological activity, and uses of formamidine pesticides. Available from: [Link]

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• Chemister. The Chemical Profile of N-Phenylformamide (CAS 103-70-8): Properties and Handling.
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• Drug-Design.org. Structure Activity Relationships.

• Cheméo. Chemical Properties of Formamide, N-methyl- (CAS 123-39-7). Available from: [Link]

• PubChem. N-(2-acetyl-4-hydroxyphenyl)formamide. Available from: [Link]

• PubMed. Chemistry, biological activity, and uses of formamidine pesticides. Available from: [Link]

• Veeprho Pharmaceuticals. N-(2-hydroxy-5-(1-hydroxy-2-((1-(4-hydroxyphenyl)propan-2-yl)amino)ethyl)phenyl)formamide.

• MDPI. Design, Synthesis, Antiproliferative Potency and In Silico Studies of Novel Alkynyl Quinazolines as Potential EGFR Inhibitors. Available from: [Link]

• Benchchem. An In-depth Technical Guide to the Synthesis of N-(4-hydroxyphenyl)-N-methylprop-2-ynamide.

• PubChem. N-[(4-Hydroxyphenyl)methyl]formamide. Available from: [Link]

• ResearchGate. N-(4-Methylphenyl)formamide. Available from: [Link]

• National Center for Biotechnology Information. Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. Available from: [Link]

• ScienceDirect. Studies on polyimides: 2. Formation of high molecular weight poly(N-(hydroxyphenyl) maleimides).

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• Benchchem. Synthesis and Evaluation of N-(4-hydroxyphenyl)-N-methylprop-2-ynamide Derivatives.

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Safety & Regulatory Compliance

Personal protective equipment for handling N-(2-hydroxy-4-methylphenyl)formamide

Operational Safety Guide: N-(2-hydroxy-4-methylphenyl)formamide

Executive Summary: Hazard Classification & Control Strategy

Status: High-Potency Intermediate (Treat as OEB 3/4 until empirically tested) Primary Hazards: Reproductive Toxicity (Repr.[1][2][3] 1B), Skin Sensitization, Methemoglobinemia.[4]

Immediate Directive: There is no widely published, specific Safety Data Sheet (SDS) for this exact regioisomer.[1] As a Senior Application Scientist, I have derived the safety profile below using Structure-Activity Relationship (SAR) analysis. You must treat this compound as a "Composite Hazard" combining the risks of Formamides (teratogenicity/skin absorption) and Aminophenols (blood toxicity/sensitization).[1]

Do not handle this compound on an open bench. All operations involving powders must occur within a certified Chemical Fume Hood or Powder Containment Enclosure.[1]

Part 1: Composite Hazard Analysis (The "Why")

To ensure safety, we deconstruct the molecule into its functional pharmacophores. Understanding these moieties explains the causality behind the PPE requirements.[1]

Functional Moiety	Associated Risk	Biological Mechanism
Formamide Group (-NH-CHO)	Reproductive Toxicity & Teratogenicity	Formamides are metabolically processed in the liver.[1] Many simple formamides (e.g., N-Methylformamide) are potent teratogens [1].[1] They also facilitate transdermal absorption , carrying the rest of the molecule through the skin barrier.
Aminophenol Core (Phenol + Aniline)	Methemoglobinemia & Sensitization	The aniline-like structure can oxidize hemoglobin to methemoglobin, reducing oxygen transport [2].[1] The phenol group adds potential for protein denaturation (corrosion/irritation) and severe skin sensitization.
Solid State	Dust Explosion & Inhalation	As a likely crystalline solid, static charge can disperse fine particulates.[1] Inhalation bypasses first-pass metabolism, increasing systemic toxicity risks.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged protection against formamide derivatives in solution due to rapid permeation kinetics.[1]

PPE Selection Table

Component	Solid Handling (Weighing/Transfer)	Solution Handling (Reaction/Workup)	Technical Rationale
Hand Protection	Double Gloving: 1. Inner: Nitrile (4 mil)2.[1] Outer: Nitrile (Extended Cuff)	Laminate/Barrier Required: 1. Inner: Nitrile2.[1][5][6][7][8] Outer: Silver Shield® (EVOH/PE) or Butyl Rubber	Formamides can permeate nitrile in <30 mins [3].[1] Laminate films provide >480 min breakthrough time.[1]
Respiratory	P100 / N100 (if outside hood)Primary control: Fume Hood	Organic Vapor (OV) Cartridge (If heating or using volatile solvents)	Particulates are the primary risk for solids; vapors become a risk if the formamide moiety hydrolyzes or if solvents like DMF/DCM are used.[1]
Body/Skin	Tyvek® Lab Coat (Disposable) + Sleeve Covers	Chem-Tape sealed cuffs + Chemical Apron	Tyvek prevents dust accumulation on street clothes.[1] Taping cuffs prevents "bridge" exposure between glove and coat.[1]
Eye/Face	Safety Glasses with Side Shields	Chemical Splash Goggles + Face Shield	Phenolic compounds can cause irreversible corneal damage.[1]

Part 3: Operational Workflow & Visualization

The following diagram outlines the "Barrier Protection" workflow required to handle this compound without cross-contamination.

Caption: Operational workflow emphasizing static control and sequential gowning/de-gowning to prevent migration of particulates outside the containment zone.

Detailed Handling Protocol

1. Static Neutralization (Critical Step): Formamide derivatives often crystallize as fine needles that carry high static charge.[1]

• Action: Use an ionizing fan or polonium anti-static gun directed at the weighing boat before adding the powder.[1]

• Why: This prevents the "jumping powder" phenomenon, which spreads invisible contamination onto the sash and operator cuffs.

2. Solubilization Logic:

• Action: Always add the solvent to the solid , not the solid to the solvent.[1]

• Why: Adding solid to a stirring solvent can generate an aerosol plume.[1] Adding liquid gently down the side of the vessel wets the powder, suppressing dust generation.

3. Decontamination Solvent:

• Primary Wash: 5-10% Aqueous Surfactant (Soap/Water).[1]

• Secondary Wash: 70% Isopropyl Alcohol (IPA).[1]

• Reasoning: The phenol/amide structure is moderately lipophilic.[1] IPA alone may just spread the residue; surfactant lifts the solid particles first.

Part 4: Disposal & Emergency Response

Waste Segregation:

• Solid Waste: Segregate into "High Hazard/Cytotoxic" solid waste bins. Do not place in general trash.

• Liquid Waste: Segregate into "Non-Halogenated Organic" (unless halogenated solvents are used). Label clearly with "Potential Reprotoxin."[1]

• Incompatibility: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases (e.g., NaOH > 5M), as hydrolysis can release the free aminophenol and potentially heat [4].

Spill Response (Powder):

• Evacuate the immediate 10ft radius.[1]

• Don PPE: Tyvek suit, P100 respirator, Double Nitrile gloves.[1]

• Cover: Gently cover the spill with oil-impregnated pads or wet paper towels to suppress dust.[1]

• Clean: Scoop up the damp material.[1] Wash area with soap/water, then IPA.

References

• Kennedy, G. L. (2012).[1] Toxicology of dimethyl and monomethyl derivatives of acetamide and formamide: A second update. Critical Reviews in Toxicology.

• National Institute for Occupational Safety and Health (NIOSH). (n.d.).[1] Aminophenols: NIOSH Pocket Guide to Chemical Hazards. CDC.[1]

• Ansell Chemical Resistance Guide. (8th Edition). Permeation & Degradation Data for Formamide and Derivatives.

• PubChem. (n.d.).[1] Compound Summary for N-(4-hydroxy-2-methylphenyl)formamide (Structural Analog). National Library of Medicine.[1]

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